Comprehensive Technical Guide on 2-Amino-4-oxopentanoic Acid: Structure, Synthesis, and Applications
Executive Summary 2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline ) is a non-proteinogenic α -amino acid characterized by a valeric acid backbone with a ketone substitution at the C4 position[1]. While it i...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline ) is a non-proteinogenic
α
-amino acid characterized by a valeric acid backbone with a ketone substitution at the C4 position[1]. While it is not incorporated into proteins during standard ribosomal translation, this unique molecule plays a critical role across multiple scientific domains. In biochemistry, it is a key intermediate in D-amino acid metabolism[2]. In structural biology and drug development, it serves as a highly specific unnatural amino acid probe for mapping hydrogen-bond networks in ligand-gated ion channels[3]. Furthermore, recent high-resolution metabolomics have identified it as a critical biomarker linking heavy metal exposure to Type 2 Diabetes (T2D) pathogenesis[4].
This whitepaper provides an in-depth technical analysis of 2-amino-4-oxopentanoic acid, bridging its fundamental physicochemical properties with its advanced applications in biocatalysis, structural pharmacology, and clinical metabolomics.
Chemical Identity & Physicochemical Properties
The structural uniqueness of 2-amino-4-oxopentanoic acid stems from the presence of both an
α
-amino acid moiety and a
γ
-ketone group. This dual functionality allows it to act as a zwitterion at physiological pH while providing a distinct hydrogen-bond acceptor site at the C4 carbonyl[1].
In biological systems, 2-amino-4-oxopentanoic acid is primarily involved in the degradation pathways of D-arginine and D-ornithine[7].
Mechanistic Causality in Enzymatic Turnover
The formation of 2-amino-4-oxopentanoic acid is catalyzed by 2,4-diaminopentanoate dehydrogenase (EC 1.4.1.12) [7]. This oxidoreductase enzyme orchestrates the oxidative deamination of (2R,4S)-2,4-diaminopentanoate.
Experimental Choice of Cofactor: The reaction strictly requires NAD⁺ (or NADP⁺) and water. The causality behind this requirement is redox-driven: the enzyme must abstract a hydride from the C4 position of the substrate, transferring it to NAD⁺ to form NADH, which subsequently triggers the hydrolysis of the intermediate imine to release ammonia and form the C4 ketone[7].
Caption: Oxidative deamination of 2,4-diaminopentanoate catalyzed by EC 1.4.1.12.
Biocatalytic Synthesis & Industrial Production
The chemical synthesis of enantiopure 2-amino-4-oxopentanoic acid is notoriously difficult due to the reactivity of the ketone group. However, advances in biocatalysis have enabled highly stereoselective production using Amine Dehydrogenases (AmDHs) [8]. Native AmDHs, such as 4OP-AmDH, natively catalyze the asymmetric reductive amination of 4-oxopentanoic acid (levulinic acid) with ammonia[8].
To ensure a self-validating and reproducible workflow, the following protocol couples the primary amination reaction with an in-situ cofactor regeneration system.
Substrate Preparation: Dissolve 50 mM 4-oxopentanoic acid in 1 M ammonium formate buffer (pH 8.5). Causality: The high molarity of ammonium formate provides both the nitrogen source (ammonia) and the optimal pH for AmDH activity.
Enzyme & Cofactor Addition: Add purified 4OP-AmDH (2 mg/mL) and a catalytic amount of NAD⁺ (1 mM).
Cofactor Regeneration (Validation Step): Introduce Formate Dehydrogenase (FDH). Causality: FDH oxidizes formate to CO₂, simultaneously reducing NAD⁺ back to NADH. The continuous evolution of CO₂ bubbles serves as a primary visual validation of active cofactor cycling.
Reaction Monitoring: Monitor the consumption of NADH via UV-Vis spectroscopy at 340 nm. A steady-state absorbance validates that the regeneration cycle is matching the amination rate.
Downstream Processing: Terminate the reaction via ultrafiltration (10 kDa cutoff) to remove enzymes. Purify the resulting 2-amino-4-oxopentanoic acid using cation-exchange chromatography.
Caption: Biocatalytic workflow for the synthesis of 2-amino-4-oxopentanoic acid using AmDH.
Applications in Drug Development: Unnatural Amino Acid Mutagenesis
In neuropharmacology, understanding the exact non-covalent interactions within ligand-gated ion channels (LGICs) is paramount for rational drug design[3]. 2-Amino-4-oxopentanoic acid has emerged as a critical tool in unnatural amino acid mutagenesis [3].
Probing the Serotonin-Gated MOD-1 Receptor
Research conducted on the serotonin-gated chloride channel (MOD-1) utilized 4-oxonorvaline to map the binding pocket[3].
The Mechanistic Problem: Researchers needed to determine if specific residues (like Asn 223 or Gln 228) act as hydrogen bond donors or acceptors when binding serotonin[3].
The Experimental Choice (Causality): Standard site-directed mutagenesis (e.g., mutating Gln to Ala) deletes the entire functional group, destroying the local architecture. By using nonsense suppression (amber codon UAG) to incorporate 2-amino-4-oxopentanoic acid, researchers precisely replace the native amide group with a ketone[3]. Because a ketone can only act as a hydrogen bond acceptor (unlike an amide, which is both a donor and acceptor), any loss of receptor function directly proves that the native residue was acting as a hydrogen bond donor to the ligand[3]. This atomic-level causality allows drug developers to map exact pharmacophores.
Clinical Metabolomics & Biomarker Discovery
Beyond its synthetic utility, 2-amino-4-oxopentanoic acid is gaining traction as a clinical biomarker. Recent high-resolution metabolomics studies investigating the exposome have linked this molecule to metabolic disruptions caused by heavy metal toxicity[4].
Link to Type 2 Diabetes (T2D)
Exposure to heavy metals (such as Lead, Arsenic, and Cadmium) is a known risk factor for T2D[9]. Pathway enrichment analyses of adult cohorts exposed to heavy metals revealed significant alterations in the urea cycle and amino group metabolism[4].
Causality: Heavy metals induce mitochondrial oxidative stress, which impairs the enzymatic machinery responsible for amino acid catabolism. This creates a metabolic bottleneck, leading to the systemic accumulation of intermediates like 2-amino-4-oxopentanoic acid[4]. Consequently, elevated levels of this specific metabolite in serum or urine serve as a predictive biological signature, linking environmental heavy metal exposure directly to the onset of insulin resistance and T2D[4].
References
2-Amino-4-oxopentanoic acid | C5H9NO3 | CID 423
Source: PubChem - National Institutes of Health (NIH)
URL:[Link]
KEGG COMPOUND: C03341
Source: Kyoto Encyclopedia of Genes and Genomes (KEGG)
URL:[Link]
2,4-diaminopentanoate dehydrogenase
Source: Wikipedia / Enzyme Nomenclature (EC 1.4.1.12)
URL:[Link]
A Chemical-Scale Study on the Ligand-Binding Site of a Serotonin-Gated Ion Channel
Source: CaltechTHESIS (Tingwei Mu, California Institute of Technology)
URL:[Link]
Associations between metals and metabolomic profiles related to diabetes among adults in a rural region
Source: PubMed Central (PMC) - National Institutes of Health (NIH)
URL:[Link]
Discovery of native amine dehydrogenases for the asymmetric reductive amination of ketones
Source: Nature Chemistry (Vergne-Vaxelaire et al.)
URL:[Link]
An In-depth Technical Guide to 2-Amino-4-oxopentanoic Acid: Nomenclature, Properties, Synthesis, and Metabolic Significance
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Amino-4-oxopentanoic acid, a non-proteinogenic α-amino acid, holds a unique position at the intersection of amino acid and keto acid metaboli...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Amino-4-oxopentanoic acid, a non-proteinogenic α-amino acid, holds a unique position at the intersection of amino acid and keto acid metabolism. While not incorporated into proteins, its structural features—a terminal ketone and an α-amino acid moiety—make it a molecule of significant interest in various biochemical pathways. This guide provides a comprehensive overview of its nomenclature, physicochemical properties, synthesis, and known metabolic roles, offering a valuable resource for researchers in drug discovery and metabolic studies.
Nomenclature and Synonyms
The systematic naming of chemical compounds is crucial for unambiguous scientific communication. 2-Amino-4-oxopentanoic acid is known by several synonyms and identifiers across various chemical databases and literature. Understanding these alternative names is essential for conducting thorough literature searches and for clear communication within the scientific community.
The most commonly used and accepted names for this compound include:
It is important to note that while sometimes referred to as alpha-aminolevulinic acid, this is less common and can be ambiguous. The term "levulinic acid" refers to 4-oxopentanoic acid, and the addition of an amino group at the alpha (2-) position gives rise to the systematic name.
Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Amino-4-oxopentanoic acid is fundamental for its handling, analysis, and for predicting its behavior in biological systems. These properties are summarized in the table below.
Synthesis and Quantification: Experimental Protocols
The ability to synthesize and accurately quantify 2-Amino-4-oxopentanoic acid is critical for its study. Below are detailed protocols for its enzymatic synthesis and a general approach for its quantification in biological matrices.
Enzymatic Synthesis via Transamination
This protocol describes the synthesis of 2-Amino-4-oxopentanoic acid from an amino donor and a keto acid precursor, catalyzed by a transaminase. This method offers high stereoselectivity and is performed under mild conditions.
Principle: A transaminase enzyme catalyzes the transfer of an amino group from a donor molecule (e.g., an amino acid) to a keto acid acceptor (e.g., 2-oxo-4-pentenoic acid or a related precursor), yielding the desired amino acid and a new keto acid.
Materials:
Transaminase enzyme (e.g., from Bacillus sp.)
Amino donor (e.g., L-Alanine)
Keto acid acceptor (e.g., 2-oxo-4-pentenoic acid)
Pyridoxal 5'-phosphate (PLP) cofactor
Potassium phosphate buffer (100 mM, pH 7.5)
Reaction vessel
Incubator/shaker
Quenching solution (e.g., 1 M HCl)
Analytical equipment for product verification (e.g., HPLC, LC-MS)
Step-by-Step Methodology:
Reaction Setup: In a sterile reaction vessel, prepare the reaction mixture containing 100 mM potassium phosphate buffer (pH 7.5), 50 mM of the amino donor, 20 mM of the keto acid acceptor, and 0.1 mM PLP.
Enzyme Addition: Add the purified transaminase enzyme to the reaction mixture to a final concentration of 1-5 mg/mL.
Incubation: Incubate the reaction mixture at 30-37°C with gentle shaking for 4-24 hours. The optimal time should be determined by monitoring the reaction progress.
Reaction Quenching: Stop the reaction by adding an equal volume of quenching solution (e.g., 1 M HCl) to denature the enzyme.
Product Purification: The product can be purified from the reaction mixture using techniques such as ion-exchange chromatography or reversed-phase HPLC.
Verification: Confirm the identity and purity of the synthesized 2-Amino-4-oxopentanoic acid using analytical methods like LC-MS and NMR spectroscopy.
Quantification in Biological Samples by LC-MS/MS
This section outlines a general workflow for the quantification of 2-Amino-4-oxopentanoic acid in biological samples, such as plasma or cell lysates, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity.
Principle: The sample is first processed to remove interfering substances. The analyte of interest is then separated from other components by liquid chromatography and subsequently detected and quantified by mass spectrometry.
Materials:
Biological sample (e.g., plasma, cell lysate)
Internal standard (e.g., a stable isotope-labeled version of the analyte)
Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)
LC-MS/MS system with a suitable column (e.g., C18)
Centrifuge
Vortex mixer
Step-by-Step Methodology:
Sample Preparation:
Thaw the biological sample on ice.
To 100 µL of the sample, add a known amount of the internal standard.
Add 300 µL of cold protein precipitation solvent.
Vortex vigorously for 1 minute.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
LC-MS/MS Analysis:
Inject the prepared sample onto the LC-MS/MS system.
Separate the analyte using a suitable gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) on a C18 column.
Detect the analyte and internal standard using multiple reaction monitoring (MRM) in positive or negative ion mode, depending on the compound's properties.
Data Analysis:
Quantify the concentration of 2-Amino-4-oxopentanoic acid in the sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with known concentrations of the analyte.
Biochemical Significance and Metabolic Pathways
2-Amino-4-oxopentanoic acid is an intermediate in the metabolism of certain amino acids. Its formation and subsequent conversion are part of the broader network of 2-oxocarboxylic acid metabolism, which links amino acid, carbohydrate, and fatty acid metabolism.[3]
The primary known pathway involving 2-Amino-4-oxopentanoic acid is the catabolism of amino acids that can be converted to α-ketoglutarate, a key intermediate in the citric acid cycle. For instance, the degradation of certain non-proteinogenic amino acids can lead to the formation of 2-Amino-4-oxopentanoic acid through transamination reactions.
Caption: Metabolic context of 2-Amino-4-oxopentanoic acid.
The diagram illustrates that 2-Amino-4-oxopentanoic acid can be formed from other amino acids via transamination. Subsequently, it can be converted to α-ketoglutarate, another keto acid, through a second transamination reaction. This conversion allows the carbon skeleton of the original amino acid to enter the central carbon metabolism via the TCA cycle for energy production or biosynthesis of other molecules.
Role in Drug Development and Future Perspectives
The unique chemical structure of 2-Amino-4-oxopentanoic acid makes it an interesting scaffold for the design of novel therapeutic agents. Non-proteinogenic amino acids are increasingly being explored in drug development to create peptides and small molecules with enhanced stability and novel biological activities.[4][5] The keto group offers a reactive handle for further chemical modifications, allowing for the synthesis of a diverse library of derivatives.
Potential areas of application in drug development include:
Enzyme Inhibitors: The structure could be modified to target enzymes involved in amino acid or keto acid metabolism.
Prodrugs: The amino acid moiety could be used to improve the pharmacokinetic properties of a parent drug by targeting amino acid transporters.[4]
Metabolic Modulators: As an intermediate in metabolism, understanding its roles could lead to strategies for modulating metabolic pathways in diseases such as cancer or metabolic syndrome.
Future research should focus on elucidating the specific enzymes that produce and metabolize 2-Amino-4-oxopentanoic acid in various organisms, including humans. A deeper understanding of its metabolic flux and potential signaling roles will be crucial for harnessing its full potential in biomedical research and drug discovery.
PubMed. Simultaneous quantification of 2-aminothiazoline-4-carboxylic acid and 2-aminothiazoline-4-oxoaminoethanoic acid utilizing chemical derivatization followed by liquid chromatography-tandem mass spectrometry. [Link]
The Biological Role and Metabolic Engineering of 2-Amino-4-oxopentanoic Acid (AKP)
An In-Depth Technical Guide for Researchers and Drug Development Professionals As a Senior Application Scientist, I approach metabolic pathway reconstruction not just as a mapping exercise, but as a dynamic system of the...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers and Drug Development Professionals
As a Senior Application Scientist, I approach metabolic pathway reconstruction not just as a mapping exercise, but as a dynamic system of thermodynamic fluxes, cofactor dependencies, and enzyme kinetics. In this whitepaper, we will deconstruct the biological role of 2-Amino-4-oxopentanoic acid (AKP) —a highly specialized, non-proteinogenic alpha-amino acid[1]. By examining its native role in anaerobic fermentation and its emerging utility in synthetic biology, this guide provides actionable, field-proven insights for researchers engineering novel metabolic circuits.
The Biological Niche of 2-Amino-4-oxopentanoic Acid
2-Amino-4-oxopentanoic acid (also known as 2-amino-4-ketopentanoate or AKP) is a zwitterionic derivative of valeric acid, featuring an amino group at the C2 position and a ketone at the C4 position[1]. While absent from standard proteinogenic pathways, AKP serves as the critical metabolic linchpin in the Stickland fermentation of D-ornithine, a pathway predominantly characterized in the anaerobic bacterium Acetoanaerobium sticklandii (formerly Clostridium sticklandii)[2].
In these organisms, AKP is not an end-product but a transient, high-energy intermediate. Its rapid formation and subsequent thiolytic cleavage allow the bacteria to efficiently funnel the carbon and nitrogen from D-ornithine directly into central metabolism (via Acetyl-CoA) and amino acid pools (via D-Alanine)[3].
Mechanistic Breakdown: The D-Ornithine Degradation Pathway
The native biological role of AKP is defined by a three-step enzymatic cascade. Understanding the causality and cofactor requirements of each step is essential for downstream in vitro reconstitution or in vivo heterologous expression.
Step 1: Radical-Mediated Rearrangement
The pathway initiates with the conversion of D-ornithine to (2R,4S)-2,4-diaminopentanoate, catalyzed by D-ornithine 4,5-aminomutase (OAM) [4].
Causality & Mechanism: OAM is a complex heterotetramer (OraE/OraS subunits) that relies on two cofactors: Pyridoxal 5'-phosphate (PLP) and 5'-deoxyadenosylcobalamin (AdoCbl)[4]. PLP forms an internal aldimine link to anchor the substrate, while AdoCbl binds in a base-off/histidine-on mode to generate a highly reactive 5'-deoxyadenosyl radical[4]. This radical abstracts a hydrogen atom, driving the challenging carbon-skeleton rearrangement.
Step 2: Oxidative Deamination
Next, 2,4-diaminopentanoate dehydrogenase oxidizes the intermediate to form AKP.
Causality & Mechanism: This enzyme utilizes NAD
+
(or NADP
+
) to oxidize the C4 amino group into an imine, which spontaneously hydrolyzes in water to yield the C4 ketone of AKP, releasing NADH and free ammonia. The removal of ammonia drives the thermodynamic equilibrium forward.
Step 3: Thiolytic Cleavage
The final step is the cleavage of AKP by 2-amino-4-oxopentanoate thiolase (AKP Thiolase, EC 2.3.1.263) into D-alanine and Acetyl-CoA[3].
Causality & Mechanism: AKP thiolase (OrtA/OrtB) is strictly dependent on PLP[5]. The PLP cofactor forms a Schiff base with the C2 amino group of AKP, acting as an electron sink. When Coenzyme A (CoA-SH) performs a nucleophilic attack on the C4 ketone, the PLP stabilizes the resulting carbanion, facilitating the breaking of the C3-C4 carbon bond[5].
Caption: Metabolic pathway of D-ornithine degradation to acetyl-CoA via the AKP intermediate.
Quantitative Data Summary
To successfully engineer or assay this pathway, one must account for the kinetic constraints of the enzymes involved. Below is a consolidated table of the kinetic parameters for the primary enzymes in the AKP metabolic node.
A common pitfall in characterizing AKP Thiolase is the inherent instability and commercial scarcity of the AKP substrate itself. To circumvent this, my recommended protocol relies on the principle of microscopic reversibility .
By assaying the reverse (synthetic) reaction—where Acetyl-CoA and D-Alanine condense to form AKP and free CoA-SH—we can continuously monitor the generation of the free thiol using . This transforms a difficult, discontinuous HPLC assay into a robust, self-validating, continuous spectrophotometric readout.
Step-by-Step Methodology
Reagent Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.5) supplemented with 100 mM KCl to maintain physiological ionic strength. Prepare fresh stock solutions: 10 mM DTNB (in DMSO), 50 mM D-Alanine, and 10 mM Acetyl-CoA.
Baseline Establishment: In a 1 mL quartz cuvette, combine 850
μ
L buffer, 50
μ
L D-Alanine, 50
μ
L Acetyl-CoA, and 40
μ
L DTNB. Blank the spectrophotometer at 412 nm. Monitor the absorbance for 2 minutes. Causality: This step is critical to establish a baseline and account for any spontaneous, non-enzymatic hydrolysis of the Acetyl-CoA thioester bond.
Reaction Initiation: Add 10
μ
L of purified AKP Thiolase (pre-incubated and reconstituted with 10
μ
M PLP) to the cuvette. Mix rapidly by inversion.
Kinetic Monitoring: Record the absorbance at 412 nm continuously for 5 minutes. The release of free CoA-SH cleaves DTNB to yield 5-thio-2-nitrobenzoate (TNB), which absorbs strongly at 412 nm. Calculate the initial velocity (
V0
) using the TNB molar extinction coefficient (
ϵ=14,150 M−1cm−1
).
Self-Validation Controls: Run parallel assays omitting D-Alanine (Control A) and omitting the enzyme (Control B). True AKP Thiolase activity is calculated as the
ΔA412
of the complete system minus the
ΔA412
of Control A.
Caption: Continuous spectrophotometric assay workflow for AKP thiolase using DTNB.
Synthetic Biology and Industrial Applications
Beyond its native role in Clostridial metabolism, AKP has become a highly sought-after intermediate in synthetic biology. Because AKP Thiolase efficiently bridges central carbon metabolism (Acetyl-CoA) and amino acid metabolism (Alanine), it acts as a carbon-efficient node for the biosynthesis of high-value industrial chemicals[6].
For example, genetically engineered Escherichia coli or gas-fermenting acetogens (Clostridium autoethanogenum) can be programmed to overexpress AKP Thiolase alongside downstream transaminases and decarboxylases[7]. In these engineered circuits, AKP is routed away from its native degradation path and instead converted into methyl ethyl ketone (MEK) , 2-butanol , or 2,4-pentadienoate [8],[6]. These compounds are critical industrial solvents and polymer precursors, demonstrating how understanding the fundamental biological role of AKP unlocks powerful bio-manufacturing capabilities.
References
National Center for Biotechnology Information. "2-Amino-4-oxopentanoic acid". PubChem Compound Summary for CID 423. Available at:[Link]
SIB Swiss Institute of Bioinformatics. "EC 2.3.1.263 - 2-amino-4-oxopentanoate thiolase". ENZYME Database. Available at:[Link]
Chen, H. P., et al. "Cloning, sequencing, heterologous expression, purification, and characterization of adenosylcobalamin-dependent D-ornithine aminomutase from Clostridium sticklandii". Journal of Biological Chemistry, via PubMed. Available at: [Link]
The Natural Occurrence and Analytical Characterization of 2-Amino-4-oxopentanoic Acid (4-Oxonorvaline)
An In-Depth Technical Guide for Researchers and Drug Development Professionals Executive Summary & Chemical Identity Non-proteinogenic amino acids (npAAs) represent a structurally diverse class of secondary metabolites w...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers and Drug Development Professionals
Executive Summary & Chemical Identity
Non-proteinogenic amino acids (npAAs) represent a structurally diverse class of secondary metabolites with profound implications for drug discovery and metabolomics. Among these, 2-amino-4-oxopentanoic acid —commonly referred to as 4-oxonorvaline —stands out due to its unique reactive carbonyl group and its role as a precursor to potent antimicrobial agents.
As a Senior Application Scientist, I frequently encounter the challenge of distinguishing rare npAAs from canonical amino acids in complex biological matrices. 4-oxonorvaline is a highly polar, zwitterionic compound that evades standard reversed-phase chromatography. Understanding its natural distribution, biosynthetic origins, and the physicochemical properties that dictate its analytical behavior is critical for researchers aiming to isolate it or develop inhibitors against its downstream derivatives[1].
Quantitative Physicochemical Data
To successfully detect and manipulate 4-oxonorvaline, one must first understand its fundamental properties. The data in Table 1 dictates the parameters for all subsequent extraction and mass spectrometry workflows.
Table 1: Physicochemical & Structural Parameters of 4-Oxonorvaline
Property
Value
Causality / Relevance in Analytical Assays
Molecular Formula
C₅H₉NO₃
Determines the precursor ion (
m/z
132.065
[M+H]+
) required for HRMS tuning[1].
Exact Mass
131.0582 Da
Essential for resolving the compound from isobaric canonical amino acids (e.g., creatine or leucine isomers)[1].
XLogP3
-3.7
Extreme hydrophilicity dictates that standard C18 columns will fail; necessitates HILIC or pre-column derivatization[1].
Topological Polar Surface Area
80.4 Ų
Indicates poor passive membrane permeability, suggesting active transport mechanisms are required for cellular efflux[1].
Natural Distribution Across Kingdoms
While many npAAs are purely synthetic artifacts, 4-oxonorvaline is a biologically active, naturally occurring metabolite found across highly divergent taxa. Its presence ranges from trace endogenous pools in mammals to high-titer secondary metabolites in soil bacteria.
Table 2: Natural Occurrence and Biological Context
Organism
Kingdom
Compound Detected
Biological Context / Relevance
Homo sapiens
Animalia
2-Amino-4-oxopentanoic acid
Endogenous trace metabolite identified in untargeted metabolomics; potential indicator of amino acid catabolism[1],.
Daphnia pulex
Animalia
2-Amino-4-oxopentanoic acid
Environmental metabolomic biomarker cataloged in the NP-MRD database.
Streptomyces akiyoshiensis
Bacteria
5-Hydroxy-4-oxonorvaline (HON)
Secreted secondary metabolite; acts as a potent antitubercular and antifungal antibiotic[2],[3].
Mechanistic Biosynthesis in Streptomyces
The most pharmacologically relevant derivative of 4-oxonorvaline is 5-hydroxy-4-oxonorvaline (HON) , synthesized natively by the Gram-positive bacterium Streptomyces akiyoshiensis[2]. Isotopic labeling studies using
13
C-acetate and
13
C-aspartate have definitively mapped the carbon backbone of this molecule[4].
The biosynthesis is driven by a condensation reaction between the
β
-carboxyl group of L-aspartate and a two-carbon donor (Acetyl-CoA or Malonyl-CoA). This step is catalyzed by a Pyridoxal Phosphate (PLP)-dependent enzyme. Following condensation, the transient
β
-keto acid intermediate undergoes oxidative decarboxylation to yield 4-oxonorvaline, which is subsequently hydroxylated to form the active antibiotic, HON[5],[4].
Biosynthetic pathway of 4-oxonorvaline and HON from primary metabolic precursors.
Experimental Protocols: Fermentation and LC-MS/MS Quantification
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step includes a mechanistic justification (causality) to explain why the parameter is chosen, moving beyond a simple recipe to provide true analytical control.
Protocol A: Optimized Fermentation of S. akiyoshiensis for HON Production
When cultivating Streptomyces to harvest 4-oxonorvaline derivatives, standard LB broth will yield negligible titers. The metabolic flux must be artificially forced toward secondary metabolism[2].
Inoculation & Media Selection : Inoculate S. akiyoshiensis spores into a starch-casein-salts medium buffered to an initial pH of 6.3–6.6[2].
Causality: Starch provides a slow-release carbon source, preventing carbon catabolite repression, while casein supplies the necessary amino acid precursors (including aspartate).
Inorganic Supplementation : Supplement the media with high concentrations of magnesium sulfate (
MgSO4
) and inorganic phosphate (
PO43−
)[2].
Causality: The excess magnesium and phosphate sequester metabolic ammonium generated during growth, forming poorly soluble magnesium ammonium phosphate. This artificially reduces bioavailable phosphate, triggering a starvation response that heavily upregulates the secondary metabolic pathways responsible for HON biosynthesis[2].
Harvesting : Centrifuge the culture at 10,000 x g for 15 minutes at 4°C after 96 hours of fermentation to separate the vegetative mycelium from the secreted npAAs.
Protocol B: LC-MS/MS Quantification of 4-Oxonorvaline
Because 4-oxonorvaline has an XLogP3 of -3.7, direct injection onto a reversed-phase column results in co-elution with the void volume and severe ion suppression[1]. Pre-column derivatization is a mechanistic necessity.
Metabolic Quenching & Internal Standardization : Transfer 100 µL of the fermentation supernatant into 400 µL of cold methanol (-20°C). Spike with 10 µL of
13C5
-L-norvaline (Internal Standard).
Causality: Cold methanol instantly halts enzymatic degradation of transient
β
-keto acids. The isotopically labeled internal standard creates a self-validating system; if the final recovery of
13C5
-L-norvaline falls outside the 85–115% range, it flags matrix interference or derivatization failure[6].
Pre-Column Derivatization : Add 20 µL of 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) reagent and incubate at 55°C for 10 minutes[6].
Causality: AQC rapidly reacts with the primary amine of 4-oxonorvaline, adding a hydrophobic quinoline tag. This dramatically increases retention on C18 columns and provides a highly responsive MS/MS reporter fragment (
m/z
171) for sensitive Multiple Reaction Monitoring (MRM).
Chromatographic Separation : Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18). Run a gradient from 1% to 99% Acetonitrile (with 0.1% Formic Acid) over 12 minutes.
HRMS Detection : Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Target the exact mass of the derivatized 4-oxonorvaline to differentiate it from isobaric interferences[6].
Pharmacological & Drug Development Implications
The natural occurrence of 4-oxonorvaline and HON is not just an biochemical curiosity; it represents a highly evolved chemical weapon. Because these compounds are structural mimics of canonical amino acids, they act as competitive inhibitors of essential PLP-dependent aminotransferases in target pathogens[5].
In drug development, HON exhibits potent, targeted antitubercular activity against Mycobacterium tuberculosis and robust antifungal properties[3]. By disrupting the nitrogen metabolism and amino acid biosynthesis of invading pathogens without severely impacting host cells, the 4-oxonorvaline scaffold serves as a highly valuable starting point for next-generation antimicrobial drug design[5].
References
Title : 2-Amino-4-oxopentanoic acid | C5H9NO3 | CID 423
Source : PubChem, National Institutes of Health (NIH)
URL :[Link]
Title : Browsing natural products: 2-amino-4-oxopentanoic acid
Source : Natural Products Magnetic Resonance Database (NP-MRD)
URL : [Link]
Title : Nutrient effects on growth and the production of 5-hydroxy-4-oxonorvaline by Streptomyces akiyoshiensis
Source : PubMed, National Institutes of Health (NIH)
URL :[Link]
Title : δ-Hydroxy-γ-oxo-L-norvaline, a New Antitubercular Antibiotic. (1). Structural Studies
Source : Japan Science and Technology Agency (JST)
URL :[Link]
Title : Biosynthesis of 5-hydroxy-4-oxo-L-norvaline in Streptomyces akiyoshiensis
Source : ResearchGate
URL :[Link]
Title : AminoacidDB: a liquid chromatography-tandem mass spectrometry-based toolkit for the untargeted analysis of non-protein amino acids
Source : RSC Publishing
URL : [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Amino-4-oxopentanoic acid (C₅H₉NO₃), also known as 4-oxonorvaline or 2-amino-4-ketopentanoate, is a non-proteinogenic
α
-amino acid that has traversed a remarkable historical arc[1]. Originally discovered in the 1970s as a transient metabolic intermediate in the anaerobic degradation of D-ornithine by Clostridium sticklandii, this molecule has recently emerged as a cornerstone in the field of industrial biocatalysis. Its associated enzymes—specifically 4OP-AmDH—served as the phylogenetic bridge that enabled the discovery of native amine dehydrogenases capable of synthesizing chiral pharmaceutical intermediates[2]. This whitepaper synthesizes the historical discovery, mechanistic enzymology, pharmacological derivatives, and modern applications of 2-amino-4-oxopentanoic acid.
Historical Discovery in Clostridium sticklandii
The identification of 2-amino-4-oxopentanoic acid is inextricably linked to the study of amino acid fermentation in obligate anaerobes. In 1970, researchers Tsuda and Friedmann elucidated the pathway by which Clostridium sticklandii metabolizes D-ornithine[3]. They discovered that ornithine is not degraded through conventional transamination but undergoes a complex rearrangement.
Through isotopic labeling and enzyme purification, the pathway was established: D-ornithine is first converted to 2,4-diaminopentanoate. This intermediate is then oxidized by 2,4-diaminopentanoate dehydrogenase (EC 1.4.1.12) to yield 2-amino-4-oxopentanoic acid[3]. The discovery was groundbreaking because it revealed a highly specific NAD(P)⁺-dependent oxidative deamination occurring at the
γ
-position of a diamino acid, a reaction previously undocumented in bacterial metabolism.
Enzymology and Mechanistic Pathways
The metabolism of 2-amino-4-oxopentanoic acid in C. sticklandii relies on two highly specialized enzymes that govern its formation and subsequent degradation.
Formation: 2,4-Diaminopentanoate Dehydrogenase
This enzyme catalyzes the reversible oxidative deamination of (2R,4S)-2,4-diaminopentanoate into (2R)-2-amino-4-oxopentanoic acid, releasing ammonia and NADH[3]. The enzyme exhibits a strict stereochemical preference and can utilize either NAD⁺ or NADP⁺, though NAD⁺ is kinetically favored.
Degradation: 2-Amino-4-ketopentanoate Thiolase
In 1974, Jeng, Somack, and Barker identified the third enzymatic step in this fermentation pathway: the thiolytic cleavage of 2-amino-4-oxopentanoic acid[4]. The enzyme, 2-amino-4-ketopentanoate thiolase, utilizes Coenzyme A (CoA) and requires Pyridoxal 5'-Phosphate (PLP) to cleave the C-C bond, yielding acetyl-CoA and D-alanine. The absolute dependency on PLP is unusual for thiolases, indicating a mechanism where PLP acts as an electron sink (forming a Schiff base with the
α
-amino group) to stabilize the carbanion intermediate during the nucleophilic attack by CoA.
Fig 1. D-Ornithine degradation pathway in C. sticklandii featuring 2-amino-4-oxopentanoic acid.
The Biocatalysis Renaissance: 4OP-AmDH
For decades, 2-amino-4-oxopentanoic acid remained an obscure metabolic intermediate. However, in the 2010s, it catalyzed a revolution in asymmetric organic synthesis.
The pharmaceutical industry heavily relies on chiral amines, but synthesizing them from unfunctionalized ketones using ammonia was a major challenge. Wild-type amino acid dehydrogenases (AADHs) strictly require a carboxylate group adjacent to the ketone (an
α
-keto acid) to bind the substrate. Researchers realized that the native amine dehydrogenase from C. sticklandii—which catalyzes the reductive amination of 4-oxopentanoic acid into 2-amino-4-oxopentanoic acid—represented a structural "missing link"[2].
Because 4-oxopentanoic acid has its ketone at the
γ
-position rather than the
α
-position, the active site of 4OP-AmDH is naturally expanded. By using the sequence of 4OP-AmDH as a phylogenetic query, researchers successfully mined genomic databases to discover a new family of native Amine Dehydrogenases (AmDHs) capable of aminating purely aliphatic and aromatic ketones without any carboxylate requirement[2].
While 2-amino-4-oxopentanoic acid is primarily a metabolic intermediate, its hydroxylated derivative, 5-hydroxy-4-oxonorvaline (HON / RI-331) , is a potent naturally occurring antibiotic[5]. Isolated from Streptomyces akiyoshiensis, HON exhibits powerful antifungal and antitubercular properties[4].
HON exerts its mechanism of action by selectively inhibiting homoserine dehydrogenase , an enzyme essential for the biosynthesis of methionine, isoleucine, and threonine in fungi and bacteria. Because this enzyme is absent in mammals, HON and its synthetic analogs represent highly selective targets for next-generation antimycotic drug development[6].
Modern Metabolomics and Disease Biomarkers
In recent years, high-resolution mass spectrometry has identified 2-amino-4-oxopentanoic acid in human metabolomic profiles. Recent epidemiological studies investigating the link between heavy metal exposure and Type 2 Diabetes (T2D) have identified 2-amino-4-oxopentanoic acid as a statistically significant biomarker[7]. Its presence is strongly correlated with perturbations in the urea cycle, amino group metabolism, and aspartate/asparagine metabolism induced by heavy metal toxicity, providing a potential early-warning metabolic signature for environmentally induced insulin resistance[8].
Validated Experimental Methodologies
Protocol 1: Continuous Spectrophotometric Assay of 2-Amino-4-ketopentanoate Thiolase
Causality: Thiolase activity cannot be measured directly by light absorption. Therefore, the production of acetyl-CoA is coupled to the citrate synthase reaction. Citrate synthase condenses acetyl-CoA with oxaloacetate, releasing free Coenzyme A (CoA-SH). The free thiol group reacts instantly with DTNB (Ellman's reagent) to form TNB, which absorbs at 412 nm. This self-validating cascade ensures that absorbance increases strictly as a function of thiolytic cleavage[4].
Buffer Preparation: Prepare a 100 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA.
Reagent Master Mix: To a 1 mL quartz cuvette, add:
100 µL of 10 mM DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)).
50 µL of 10 mM Oxaloacetate.
10 µL of Citrate Synthase (100 U/mL).
50 µL of 1 mM Pyridoxal 5'-Phosphate (PLP).
50 µL of 2 mM Coenzyme A.
Substrate Addition: Add 100 µL of 10 mM 2-amino-4-oxopentanoic acid. Bring the volume to 980 µL with Tris-HCl buffer.
Baseline Establishment: Place the cuvette in a spectrophotometer at 25°C and blank at 412 nm. Monitor for 2 minutes to ensure no background hydrolysis occurs.
Initiation: Add 20 µL of purified 2-amino-4-ketopentanoate thiolase to initiate the reaction.
Data Acquisition: Record the linear increase in absorbance at 412 nm (
ϵ=13,600M−1cm−1
) for 5 minutes to calculate the initial velocity (
V0
).
Protocol 2: Asymmetric Reductive Amination using 4OP-AmDH
Causality: The reductive amination of 4-oxopentanoic acid requires stoichiometric amounts of NADH. To prevent the prohibitive cost of NADH from limiting the reaction, a Formate Dehydrogenase (FDH) recycling system is used. Ammonium formate serves a dual purpose: it provides the ammonia required for amination and the formate required by FDH to regenerate NADH, driving the thermodynamic equilibrium entirely toward the chiral amine[2].
Reaction Matrix Setup: In a 50 mL bioreactor, prepare 20 mL of 2 M ammonium formate buffer. Adjust the pH to 8.5 using aqueous ammonia.
Cofactor and Substrate Loading: Add 1 mM NAD⁺ and 50 mM of 4-oxopentanoic acid (sodium salt) to the buffer.
Enzyme Coupling: Introduce 5 U/mL of purified 4OP-AmDH and 10 U/mL of Formate Dehydrogenase (FDH).
Incubation: Seal the reactor and incubate at 30°C with orbital shaking at 200 rpm for 24 hours. The generation of CO₂ bubbles (from formate oxidation) visually confirms cofactor recycling.
Quenching and Extraction: Stop the reaction by adjusting the pH to 12 with 5 M NaOH to deprotonate the newly formed amine. Extract the aqueous phase three times with equal volumes of ethyl acetate.
Analysis: Dry the organic layer over anhydrous Na₂SO₄, evaporate the solvent, and analyze the resulting (2R)-2-amino-4-oxopentanoic acid via chiral HPLC to determine conversion and enantiomeric excess (ee > 99%).
Quantitative Data Summaries
Table 1: Physicochemical and Kinetic Properties of 2-Amino-4-oxopentanoic Acid Related Enzymes
Inhibited by the 5-hydroxy derivative (HON / RI-331)
Table 2: Historical Milestones in 4-Oxonorvaline Research
Year
Milestone
Organism / Field
1970
Discovery of 2-amino-4-oxopentanoic acid as an intermediate in D-ornithine degradation.
Clostridium sticklandii
1974
Isolation of the PLP-dependent thiolase responsible for its degradation.
Clostridium sticklandii
1988
Isolation of 5-hydroxy-4-oxonorvaline (HON), a potent antifungal antibiotic.
Streptomyces akiyoshiensis
2012+
Utilization of 4OP-AmDH as a template to discover novel amine dehydrogenases.
Industrial Biocatalysis
2020s
Identification of 2-amino-4-oxopentanoic acid as a biomarker for metal-induced T2D.
Human Metabolomics
References
2-Amino-4-oxopentanoic acid | C5H9NO3 | CID 423 - PubChem - NIH
National Institutes of Health (NIH)[Link]
2,4-diaminopentanoate dehydrogenase
Wikipedia, The Free Encyclopedia[Link]
Biosynthesis of 5-hydroxy-4-oxo-L-norvaline in Streptomyces akiyoshiensis
ResearchGate / Canadian Journal of Chemistry[Link]
Determining a novel NAD+-dependent amine dehydrogenase with a broad substrate range from Streptomyces virginiae IFO 12827: Purification and characterization
ResearchGate[Link]
Associations between metals and metabolomic profiles related to diabetes among adults in a rural region
PMC - National Institutes of Health (NIH)[Link]
An In-depth Technical Guide to 2-Amino-4-oxopentanoic Acid and Its Derivatives for Researchers and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-amino-4-oxopentanoic...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to 2-Amino-4-oxopentanoic Acid and Its Derivatives for Researchers and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2-amino-4-oxopentanoic acid, a non-proteinogenic alpha-amino acid, and its derivatives, with a focus on their potential applications in drug discovery and development. The document details the chemical and physical properties of the core molecule, established synthetic and analytical protocols, and strategies for the synthesis of its derivatives. Furthermore, it explores the known biological activities, including its potential as an immunosuppressant, and provides a framework for its biological evaluation. This guide is intended to be a valuable resource for researchers and scientists in medicinal chemistry, pharmacology, and drug development, offering both foundational knowledge and practical insights into the study of this promising class of compounds.
Introduction: The Significance of 2-Amino-4-oxopentanoic Acid
A Non-Proteinogenic Amino Acid with Potential
In the vast landscape of chemical biology and drug discovery, amino acids hold a central role as the fundamental building blocks of proteins.[1] Beyond the 20 common proteinogenic amino acids, there exists a diverse array of non-proteinogenic amino acids that exhibit a wide range of biological activities and serve as valuable scaffolds for the design of novel therapeutics.[2] 2-Amino-4-oxopentanoic acid is one such molecule, a derivative of valeric acid with amino and oxo substituents at the 2- and 4-positions, respectively.[3][4] As a non-proteinogenic alpha-amino acid, it is not incorporated into proteins during translation but has been reported to be present in Homo sapiens and Daphnia pulex.[3] This suggests a potential, albeit currently under-explored, role in biological systems. The unique chemical architecture of 2-amino-4-oxopentanoic acid, featuring a reactive ketone group, a chiral center, and the characteristic amino and carboxylic acid moieties, makes it an attractive starting point for medicinal chemistry campaigns.
Chemical Identity and Physicochemical Properties
A thorough understanding of the physicochemical properties of a molecule is fundamental to its application in research and development. The key properties of 2-amino-4-oxopentanoic acid are summarized in the table below.
This guide aims to provide a comprehensive technical resource for researchers, scientists, and drug development professionals interested in 2-amino-4-oxopentanoic acid and its derivatives. It will delve into the synthetic chemistry of the core molecule and its analogues, discuss its known and potential biological activities, and provide detailed experimental protocols for its synthesis, characterization, and biological evaluation. The overarching goal is to equip the reader with the necessary knowledge and tools to effectively explore the therapeutic potential of this intriguing class of compounds.
Synthesis and Manufacturing of 2-Amino-4-oxopentanoic Acid
The availability of a robust and scalable synthetic route is a prerequisite for the thorough investigation and potential clinical development of any lead compound. This section outlines the key strategies for the synthesis of 2-amino-4-oxopentanoic acid, provides a detailed laboratory-scale protocol, and discusses methods for its purification and characterization.
Retrosynthetic Analysis and Key Synthetic Strategies
A retrosynthetic analysis of 2-amino-4-oxopentanoic acid reveals several potential synthetic disconnections. The most logical approach involves the formation of the C2-C3 bond through the alkylation of a glycine enolate equivalent with a suitable three-carbon electrophile containing a protected ketone.
Diagram: Retrosynthetic Analysis of 2-Amino-4-oxopentanoic Acid
Caption: Retrosynthetic analysis of 2-amino-4-oxopentanoic acid.
Detailed Laboratory-Scale Synthesis Protocol
While specific literature on the synthesis of 2-amino-4-oxopentanoic acid is not abundant, a general and reliable method involves the alkylation of a protected glycine derivative, followed by deprotection. The following protocol is a representative example of this approach.
This multi-step synthesis starts with the alkylation of diethyl acetamidomalonate with chloroacetone.
Materials:
Diethyl acetamidomalonate
Sodium ethoxide
Anhydrous ethanol
Chloroacetone
Reflux condenser
Magnetic stirrer
Heating mantle
Procedure:
In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere.
To this solution, add diethyl acetamidomalonate portion-wise at room temperature.
Stir the mixture for 30 minutes to ensure complete formation of the enolate.
Add chloroacetone dropwise to the reaction mixture.
Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).
Remove the solvent under reduced pressure.
Extract the product with a suitable organic solvent (e.g., ethyl acetate) and wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.
Purify the crude product by column chromatography on silica gel.
The final step involves the acidic hydrolysis of the malonate ester and acetamido group, followed by decarboxylation.
Materials:
Diethyl 2-acetamido-2-(2-oxopropyl)malonate
Concentrated hydrochloric acid
Reflux condenser
Heating mantle
Procedure:
To a round-bottom flask containing the purified diethyl 2-acetamido-2-(2-oxopropyl)malonate, add an excess of concentrated hydrochloric acid.
Heat the mixture to reflux and maintain for 8-12 hours.
Monitor the reaction for the evolution of carbon dioxide, which indicates the progress of decarboxylation.
After the reaction is complete, cool the mixture to room temperature.
Remove the excess hydrochloric acid under reduced pressure.
The resulting solid is the hydrochloride salt of 2-amino-4-oxopentanoic acid.[6]
Purification and Characterization
The crude 2-amino-4-oxopentanoic acid hydrochloride can be purified by recrystallization.
Materials:
Crude 2-amino-4-oxopentanoic acid hydrochloride
Ethanol
Diethyl ether
Hot plate
Büchner funnel and flask
Procedure:
Dissolve the crude product in a minimal amount of hot ethanol.
Allow the solution to cool slowly to room temperature to form crystals.
For further precipitation, the flask can be placed in an ice bath.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of cold diethyl ether.
Dry the purified crystals under vacuum.
Assess the purity of the final product using High-Performance Liquid Chromatography (HPLC) and determine the melting point.
The structure of the synthesized 2-amino-4-oxopentanoic acid should be confirmed by various spectroscopic methods. The expected data are as follows:
¹H NMR: Peaks corresponding to the methyl ketone, methylene, alpha-proton, and amine/acid protons.
¹³C NMR: Resonances for the carbonyl carbon of the ketone, the carboxylic acid carbon, the alpha-carbon, the methylene carbon, and the methyl carbon.
Mass Spectrometry (MS): A molecular ion peak corresponding to the calculated molecular weight (131.13 g/mol ).[3]
Infrared (IR) Spectroscopy: Characteristic absorption bands for the N-H, C=O (ketone and carboxylic acid), and O-H functional groups.
Considerations for Scale-up and Manufacturing
For the large-scale synthesis of 2-amino-4-oxopentanoic acid, several factors need to be considered, including the cost and availability of starting materials, reaction safety, and the efficiency of the purification process. An alternative to chemical synthesis is enzymatic synthesis. For instance, engineered glutamate dehydrogenase has been used to synthesize (R)-4-aminopentanoic acid from levulinic acid, suggesting that a similar biocatalytic approach could be developed for 2-amino-4-oxopentanoic acid.[7] This would offer a more sustainable and potentially stereoselective route to the desired product.[7]
The Landscape of 2-Amino-4-oxopentanoic Acid Derivatives
The derivatization of a lead compound is a cornerstone of modern drug discovery, enabling the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.
Rationale for Derivatization in Drug Discovery
The chemical structure of 2-amino-4-oxopentanoic acid offers multiple points for modification: the amino group, the carboxylic acid group, and the ketone group. Derivatization at these positions can lead to:
Improved Potency and Selectivity: Fine-tuning the interactions with the biological target.
Enhanced Pharmacokinetic Properties: Modulating absorption, distribution, metabolism, and excretion (ADME).
Reduced Off-Target Effects and Toxicity: Increasing the therapeutic index.
Generation of Intellectual Property: Creating novel chemical entities with patent protection.
Diagram: Workflow for Derivative Synthesis and Screening
Caption: A typical workflow for the synthesis and screening of a derivative library.
Key Classes of Derivatives and Their Synthesis
The amino group can be readily acylated or alkylated to introduce a variety of substituents.
N-Acyl Derivatives: Reaction of 2-amino-4-oxopentanoic acid with acyl chlorides or anhydrides in the presence of a base yields the corresponding N-acyl derivatives.
N-Alkyl Derivatives: Reductive amination of the amino group with aldehydes or ketones in the presence of a reducing agent like sodium cyanoborohydride can be employed to introduce alkyl groups.
The carboxylic acid can be converted to esters, amides, or other bioisosteres.
Esters: Fischer esterification with an alcohol in the presence of a catalytic amount of acid provides the corresponding esters.
Amides: Coupling of the carboxylic acid with a primary or secondary amine using standard peptide coupling reagents (e.g., DCC, HBTU) yields the amide derivatives.
The ketone group offers a unique handle for modification.
Reduction: Reduction of the ketone to a secondary alcohol using reducing agents like sodium borohydride introduces a new chiral center and a hydroxyl group for further functionalization.
Reductive Amination: Reaction with amines in the presence of a reducing agent can be used to introduce substituted amino groups at the 4-position.
Biological Roles and Therapeutic Potential
While the biological role of endogenous 2-amino-4-oxopentanoic acid is not well-defined, its structural features and the activities of related compounds suggest several potential therapeutic applications.
Immunosuppression
A patent application has disclosed that certain 2-aminopentanoic acid compounds exhibit excellent immunosuppressive actions.[8] These compounds are proposed for use as agents to suppress rejection in organ or marrow transplantation and as prophylactic or therapeutic agents for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.[8] This suggests that 2-amino-4-oxopentanoic acid and its derivatives could be a promising starting point for the development of novel immunosuppressants with potentially fewer side effects than existing therapies like cyclosporin.[8]
Other Potential Therapeutic Areas
Given that amino acids and their derivatives can act as neurotransmitters, metabolic regulators, and precursors for various bioactive molecules, other potential therapeutic applications for 2-amino-4-oxopentanoic acid derivatives could include:[1][9]
Neurodegenerative Diseases: The structural similarity to glutamate, a key excitatory neurotransmitter, suggests a potential role in modulating neuronal activity.
Metabolic Disorders: As an amino acid, it could potentially influence metabolic pathways.
Infectious Diseases: Non-proteinogenic amino acids can be utilized to design inhibitors of enzymes essential for microbial survival.
Postulated Mechanisms of Action
The precise mechanism of action for the immunosuppressive effects of 2-aminopentanoic acid derivatives is not fully elucidated in the available literature. However, potential mechanisms could involve:
Inhibition of T-cell proliferation: A common mechanism for many immunosuppressants.
Modulation of cytokine production: Altering the balance of pro- and anti-inflammatory cytokines.
Interference with signaling pathways crucial for immune cell activation.
Diagram: Postulated Immunosuppressive Mechanism
Caption: A simplified diagram illustrating a potential mechanism of immunosuppression.
Experimental Protocols for Biological Evaluation
A systematic biological evaluation is crucial to validate the therapeutic potential of 2-amino-4-oxopentanoic acid and its derivatives. This section provides an outline of key experimental protocols.
In Vitro Assay for Immunosuppressive Activity
A mixed lymphocyte reaction (MLR) assay is a standard in vitro method to assess the immunosuppressive potential of a compound.
Principle:
This assay co-cultures peripheral blood mononuclear cells (PBMCs) from two different donors. The genetic differences between the donors' major histocompatibility complexes (MHC) stimulate T-cell proliferation in a response that mimics the initial stages of organ transplant rejection. An immunosuppressive compound will inhibit this proliferation.
Protocol Outline:
Isolate PBMCs: Isolate PBMCs from the whole blood of two healthy donors using density gradient centrifugation (e.g., with Ficoll-Paque).
Cell Culture: Culture the PBMCs in a suitable medium (e.g., RPMI-1640 supplemented with fetal bovine serum and antibiotics).
Assay Setup: In a 96-well plate, mix PBMCs from the two donors. Add the test compound (2-amino-4-oxopentanoic acid or its derivatives) at various concentrations. Include positive (e.g., cyclosporin) and negative (vehicle) controls.
Incubation: Incubate the plate for 5-7 days at 37°C in a humidified CO₂ incubator.
Proliferation Measurement: Assess T-cell proliferation using a suitable method, such as:
[³H]-thymidine incorporation: Add [³H]-thymidine to the cultures for the last 18-24 hours of incubation. Proliferating cells will incorporate the radiolabel, which can be quantified by liquid scintillation counting.
CFSE staining: Stain the cells with carboxyfluorescein succinimidyl ester (CFSE) before co-culture. As cells divide, the dye is distributed equally between daughter cells, and the decrease in fluorescence intensity can be measured by flow cytometry.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) of the test compounds.
Cell-Based Assays
Cytotoxicity Assays: It is essential to determine if the observed immunosuppressive effect is due to specific immunomodulation or general cytotoxicity. This can be assessed using assays such as the MTT or LDH release assay on various cell lines, including immune cells and other cell types.
Cytokine Profiling: The effect of the compounds on the production of key cytokines (e.g., IL-2, IFN-γ, TNF-α) by activated T-cells can be measured using techniques like ELISA or multiplex bead arrays.
Considerations for In Vivo Studies
Promising candidates from in vitro studies should be evaluated in animal models of autoimmune disease or organ transplantation. Key considerations for in vivo studies include:
Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.
Efficacy studies: Assessing the ability of the compound to prevent or treat disease in relevant animal models (e.g., experimental autoimmune encephalomyelitis for multiple sclerosis, or a skin graft rejection model).
Toxicology studies: Evaluating the potential side effects and determining the therapeutic window.
Future Directions and Unanswered Questions
The field of 2-amino-4-oxopentanoic acid and its derivatives is still in its nascent stages, with significant opportunities for further research and development.
Exploring the Full Therapeutic Potential
While immunosuppression is a promising avenue, the therapeutic potential of this class of compounds is likely broader. Future research should explore their activity in other disease areas, such as oncology, neurology, and infectious diseases.
Advancing Synthetic Methodologies
The development of more efficient, stereoselective, and scalable synthetic routes, including biocatalytic methods, will be crucial for the advancement of these compounds into clinical development.
Elucidating Detailed Mechanisms of Action
A deeper understanding of the molecular targets and signaling pathways modulated by 2-amino-4-oxopentanoic acid derivatives is needed. This will require a combination of chemical biology approaches, such as target identification studies, and detailed pharmacological characterization.
References
PubChem. (n.d.). 2-Amino-4-oxopentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Chemical Substance Information. (n.d.). (2S)-2-amino-4-oxopentanoic acid hydrochloride. Retrieved from [Link]
Next Peptide. (n.d.). (S)-2-Amino-4-oxopentanoic acid. Retrieved from [Link]
EMBL-EBI. (n.d.). 2-amino-4-oxopentanoic acid (CHEBI:15914). Retrieved from [Link]
J-GLOBAL. (n.d.). 2-Amino-3-methyl-4-oxopentanoic acid. Japan Science and Technology Agency. Retrieved from [Link]
Google Patents. (n.d.). EP0410176A1 - 2-Aminopentanoic acid compounds and their use as immunosuppressants.
ACS Publications. (2020). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Organic Process Research & Development. Retrieved from [Link]
Frontiers in Bioengineering and Biotechnology. (2022). A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase. Retrieved from [Link]
PubMed. (2024). Simultaneous quantification of 2-aminothiazoline-4-carboxylic acid and 2-aminothiazoline-4-oxoaminoethanoic acid utilizing chemical derivatization followed by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
PubChem. (n.d.). 4-Amino-2-oxopentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Rose-Hulman Institute of Technology. (n.d.). Amino acids. Retrieved from [Link]
IntechOpen. (2019). Biochemical and Pharmacological Properties of Biogenic Amines. Retrieved from [Link]
Hilaris Publisher. (2017). β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Journal of Developing Drugs. Retrieved from [Link]
MDPI. (2025). Beyond Protein Building Blocks: A Review of Biological Roles and Therapeutic Potential of Free Amino Acids. International Journal of Molecular Sciences. Retrieved from [Link]
2-Amino-4-oxopentanoic Acid (4-Oxonorvaline): A Multi-Omics Biomarker for Metabolic Reprogramming
Executive Summary The transition from traditional single-analyte diagnostics to high-resolution metabolomics has unveiled novel molecular signatures capable of defining complex disease states. Among these, 2-Amino-4-oxop...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The transition from traditional single-analyte diagnostics to high-resolution metabolomics has unveiled novel molecular signatures capable of defining complex disease states. Among these, 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline) has emerged as a critical biomarker. As a non-proteinogenic alpha-amino acid, its accumulation or depletion serves as a direct readout for enzymatic dysregulation in the urea cycle, amino group metabolism, and aspartate pathways.
This technical guide provides an in-depth analysis of 2-Amino-4-oxopentanoic acid, detailing its mechanistic role in differentiating Sepsis from Systemic Inflammatory Response Syndrome (SIRS), its utility in tracking environmental toxicity (heavy metals) linked to Type 2 Diabetes (T2D), and the rigorous LC-MS/MS protocols required for its accurate quantification.
Molecular Identity and Metabolic Causality
2-Amino-4-oxopentanoic acid (C₅H₉NO₃, exact mass 131.0582 Da) is a derivative of valeric acid featuring amino and oxo substituents at the 2- and 4-positions, respectively[1]. In biological systems, it exists primarily as a zwitterion and acts as a transient intermediate in several highly conserved metabolic networks[2].
According to the 3[3], this metabolite is deeply integrated into:
The Urea Cycle & Amino Group Metabolism: Acting as a proxy for nitrogen clearance and ammonia detoxification.
Aspartate and Asparagine Metabolism: Reflecting the cellular reliance on anaplerotic reactions to feed the TCA cycle during extreme metabolic stress.
The Causality of Biomarker Fluctuation:
Metabolites do not fluctuate randomly; they pool when downstream enzymes are inhibited or when upstream catabolism is hyperactivated. In states of severe oxidative stress or systemic infection, the body initiates catabolic reprogramming. The degradation of branched-chain and aromatic amino acids accelerates, overwhelming the urea cycle and leading to a measurable spike or drop in intermediates like 2-Amino-4-oxopentanoic acid.
One of the most significant clinical challenges in critical care is distinguishing between pathogen-driven Sepsis and non-infectious Systemic Inflammatory Response Syndrome (SIRS). Both present with identical macroscopic symptoms (fever, tachycardia, leukocytosis), but require fundamentally different interventions.
Recent metabolomic profiling has demonstrated that Sepsis induces a unique lipid and amino acid signature[4]. In a prospective study utilizing LC-MS/MS, 2-Amino-4-oxopentanoic acid was identified in the positive ion mode (M+H [1+] at m/z ~132.065) as a statistically significant feature for discriminant diagnosis. The inclusion of this metabolite in a Random Forest classification model yielded an Area Under the Curve (AUC) of 0.868, providing a robust molecular tool to prevent the misapplication of broad-spectrum antibiotics[4].
Environmental Toxicology: Heavy Metals and T2D Risk
Beyond acute care, 2-Amino-4-oxopentanoic acid serves as a predictive exposure biomarker in chronic metabolic diseases. Research investigating the metabolomic profiles of adults exposed to heavy metals (Arsenic and Cadmium) revealed significant disruptions in amino acid metabolism[5].
Mechanistic Link: Heavy metals act as potent electrophiles that bind to the sulfhydryl groups of metabolic enzymes, inhibiting their function. This enzymatic blockade causes the upstream pooling of 2-Amino-4-oxopentanoic acid[5]. Because these same amino acid pathways (glycine, serine, alanine, and aspartate metabolism) are intrinsically linked to insulin-mediated glucose regulation, the elevation of this biomarker serves as an early warning signal for incident Type 2 Diabetes (T2D) induced by environmental toxicity[5].
Quantitative Biomarker Performance Data
The following table synthesizes the diagnostic and predictive performance of 2-Amino-4-oxopentanoic acid across different clinical contexts:
Clinical Context
Biomarker Function
Analytical Platform
Diagnostic Performance / Trend
Key Metabolic Pathways Implicated
Sepsis vs. SIRS
Differential Diagnosis
LC-QTOF-MS (ESI+)
Accuracy: 75.7%, AUC: 0.868 (Panel)
Urea Cycle, Amino Group Metabolism
Heavy Metal Toxicity
Environmental Exposure
UPLC-MS/MS
Significant enrichment (p < 0.05)
Glycine, Serine, Aspartate Metabolism
Type 2 Diabetes
Predictive Risk
LC-MS/MS
Positively correlated with T2D risk
Branched-chain Amino Acids
Acute Liver Injury
Gut-Liver Axis Marker
HPLC-MS/MS
Downregulated in injury; Restored by Tx
Tryptophan / Indole Metabolism
(Data aggregated from peer-reviewed metabolomic studies[4],[5],[6])
To ensure absolute trustworthiness and reproducibility, the quantification of 2-Amino-4-oxopentanoic acid requires a highly controlled environment. The following protocol outlines the causality behind each methodological choice.
Causality: The addition of organic solvents drastically lowers the dielectric constant of the solution, stripping the hydration shell from large proteins and forcing them to precipitate, while leaving small polar metabolites like 4-oxonorvaline in solution.
Incubation & Centrifugation: Vortex for 30 seconds, incubate at -20°C for 1 hour, and centrifuge at 14,000 × g for 15 minutes at 4°C.
Reconstitution: Evaporate the supernatant under nitrogen and reconstitute in 50 µL of 95% Water / 5% Acetonitrile (0.1% Formic Acid).
Phase 2: LC-MS/MS Acquisition & Self-Validation
Column Selection: Utilize a HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 × 100 mm, 1.7 µm).
Causality: Because 2-Amino-4-oxopentanoic acid is a highly polar zwitterion, standard C18 reversed-phase columns fail to retain it, causing it to elute in the void volume where severe ion suppression occurs. HILIC ensures proper retention and separation.
System Suitability (Self-Validation): Inject a pooled Quality Control (QC) sample every 10 analytical runs.
Causality: This creates a self-validating loop to monitor retention time shifts and mass accuracy drift, ensuring the coefficient of variation (CV) remains <15%.
Mass Spectrometry: Operate in Electrospray Ionization Positive (ESI+) mode targeting m/z ~132.065 [M+H]+.
Phase 3: Data Processing
Import raw data into MetaboAnalystR.
Apply Random Forest (RF) classification for feature selection and generate Receiver Operating Characteristic (ROC) curves using Monte Carlo cross-validation to assess diagnostic power[4].
Fig 2: Step-by-step LC-MS/MS metabolomics workflow for quantifying 2-Amino-4-oxopentanoic acid.
References
PubChem - NIH. "2-Amino-4-oxopentanoic acid | C5H9NO3 | CID 423". National Center for Biotechnology Information.
Kyoto Encyclopedia of Genes and Genomes (KEGG). "KEGG COMPOUND: C03341 (2-Amino-4-oxopentanoic acid)". KEGG Database.
Diagnostics (Basel). "Potential Lipid Signatures for Diagnosis and Prognosis of Sepsis and Systemic Inflammatory Response Syndrome". National Institutes of Health (PMC).
Environment International. "Associations between metals and metabolomic profiles related to diabetes among adults in a rural region". National Institutes of Health (PMC).
bioRxiv. "Study on Dianthus superbus L. against Acute Liver Injury via the Gut–Liver Axis — Regulation of Gut Microbiota and Tryptophan Metabolism". Cold Spring Harbor Laboratory.
Synthesis of 2-Amino-4-oxopentanoic Acid: A Detailed Guide for Researchers
Introduction: The Significance of 2-Amino-4-oxopentanoic Acid 2-Amino-4-oxopentanoic acid, also known as 4-oxonorvaline, is a non-proteinogenic α-amino acid that serves as a valuable building block in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Significance of 2-Amino-4-oxopentanoic Acid
2-Amino-4-oxopentanoic acid, also known as 4-oxonorvaline, is a non-proteinogenic α-amino acid that serves as a valuable building block in medicinal chemistry and drug development.[1] Its unique keto-functionalized side chain makes it a versatile precursor for the synthesis of a variety of heterocyclic compounds and complex molecular architectures. This guide provides detailed, field-proven protocols for the chemical synthesis of 2-Amino-4-oxopentanoic acid, designed for researchers and scientists in academic and industrial settings. We will explore two robust synthetic strategies, delving into the mechanistic reasoning behind each step to ensure both reproducibility and a deep understanding of the chemical transformations involved.
Strategic Approaches to Synthesis
The synthesis of 2-Amino-4-oxopentanoic acid can be approached through several routes. This guide will focus on two of the most reliable and well-established methods:
The Amidomalonate Synthesis: A classic and highly versatile method for α-amino acid synthesis, adapted here for the introduction of the 2-oxopropyl side chain.[2]
Reduction of a Nitro-Precursor: A high-yield method often suitable for larger-scale preparations, involving the catalytic hydrogenation of a nitro-substituted precursor.
Each method offers distinct advantages and considerations, which will be discussed in their respective sections.
Protocol 1: Synthesis via Amidomalonate Pathway
This method is a variation of the malonic ester synthesis and is prized for its reliability and the wide range of amino acids it can produce.[2][3] The synthesis proceeds in three main stages: enolate formation, alkylation, and finally, hydrolysis and decarboxylation.
Causality and Mechanistic Insights
The core of this synthesis lies in the exceptional acidity of the α-hydrogen on diethyl acetamidomalonate, which is positioned between two electron-withdrawing carbonyl groups. This allows for easy deprotonation by a moderately strong base like sodium ethoxide to form a resonance-stabilized enolate. This enolate is a potent nucleophile that can readily attack an electrophilic alkyl halide, in this case, chloroacetone, via an S(_N)2 reaction to form a new carbon-carbon bond.[3] The final step involves acidic hydrolysis to cleave the ester and amide bonds, followed by heating to facilitate the decarboxylation of the resulting β-keto acid, yielding the desired α-amino acid.[3]
Experimental Workflow: Amidomalonate Synthesis
Caption: Workflow for the synthesis of 2-Amino-4-oxopentanoic acid via the amidomalonate pathway.
Detailed Step-by-Step Protocol
Stage 1 & 2: Alkylation of Diethyl Acetamidomalonate with Chloroacetone
Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, prepare a solution of sodium ethoxide by cautiously dissolving sodium metal (1.0 eq.) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).
Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl acetamidomalonate (1.0 eq.). Stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the enolate.
Alkylation: Add chloroacetone (1.0-1.1 eq.) dropwise to the enolate solution at room temperature. A mild exotherm may be observed. After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.
Work-up: Cool the reaction mixture to room temperature and filter to remove the precipitated sodium chloride. Wash the salt cake with a small amount of cold ethanol. Combine the filtrate and washings and remove the ethanol under reduced pressure to yield crude diethyl 2-acetamido-2-(2-oxopropyl)malonate.
Stage 3: Hydrolysis and Decarboxylation
Hydrolysis: To the crude diethyl 2-acetamido-2-(2-oxopropyl)malonate, add 6 M hydrochloric acid. Heat the mixture to reflux and maintain for 4-8 hours. This step hydrolyzes both the ester and amide functionalities.
Decarboxylation: Continue heating at reflux until the evolution of carbon dioxide ceases. The progress of the reaction can be monitored by TLC.
Isolation and Purification: Cool the reaction mixture in an ice bath. The product may precipitate as the hydrochloride salt. Collect the crude product by filtration. To obtain the free amino acid, dissolve the hydrochloride salt in a minimal amount of water and adjust the pH to its isoelectric point (pI) with a suitable base, such as ammonium hydroxide or pyridine. The isoelectric point will need to be determined empirically but is expected to be in the weakly acidic range. The purified 2-Amino-4-oxopentanoic acid will precipitate out of the solution. Collect the solid by filtration, wash with a small amount of cold water, followed by cold ethanol, and dry under vacuum.
Quantitative Data and Expected Yields
Step
Reactants
Key Reagents
Typical Yield
Alkylation
Diethyl acetamidomalonate, Chloroacetone
Sodium Ethoxide
70-85% (crude)
Hydrolysis & Decarboxylation
Diethyl 2-acetamido-2-(2-oxopropyl)malonate
6 M HCl
60-75% (after purification)
Protocol 2: Synthesis via Reduction of a Nitro-Precursor
This synthetic route is particularly advantageous for producing larger quantities of the target compound and often results in high yields. The key steps involve the synthesis of a nitro-containing precursor, 5-nitrolevulinic acid methyl ester, followed by its catalytic hydrogenation to the desired amino acid.
Causality and Mechanistic Insights
The synthesis of the nitro-precursor can be achieved by the bromination of methyl levulinate followed by nucleophilic substitution with a nitrite salt.[4] The subsequent reduction of the nitro group to a primary amine is a classic and highly efficient transformation. Catalytic hydrogenation using palladium on carbon (Pd/C) is the method of choice.[5] The mechanism involves the adsorption of hydrogen gas onto the surface of the palladium catalyst, followed by the stepwise reduction of the nitro group, likely proceeding through nitroso and hydroxylamine intermediates, to ultimately yield the amine.[6]
Experimental Workflow: Nitro-Precursor Reduction
Caption: Workflow for the synthesis of 2-Amino-4-oxopentanoic acid via reduction of a nitro-precursor.
Detailed Step-by-Step Protocol
Stage 1: Synthesis of 5-Nitrolevulinic Acid Methyl Ester
Bromination: A mixture of methyl levulinate (1.0 eq.) and a suitable brominating agent, such as copper(II) bromide (CuBr(_2)), in a suitable solvent is heated to effect bromination at the 5-position.[4]
Nitration: The resulting methyl 5-bromolevulinate is then reacted with a source of nitrite, such as sodium nitrite, in a polar aprotic solvent like DMF to displace the bromide and form 5-nitrolevulinic acid methyl ester.
Stage 2: Catalytic Hydrogenation and Hydrolysis
Hydrogenation Setup: In a high-pressure hydrogenation vessel (autoclave), dissolve the 5-nitrolevulinic acid methyl ester in a suitable solvent, such as methanol containing hydrochloric acid. Add a catalytic amount of 5% or 10% Palladium on Carbon (Pd/C).
Reaction: Seal the vessel, purge with an inert gas, and then pressurize with hydrogen gas (typically 10-20 atm). The reaction is stirred at room temperature or with gentle heating (30-50 °C) until hydrogen uptake ceases.
Work-up and Isolation: After the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. The filtrate, containing the methyl ester of the target amino acid, is then subjected to acidic hydrolysis (as described in Protocol 1, Stage 3) to yield 2-Amino-4-oxopentanoic acid hydrochloride.
Purification: The free amino acid is obtained by adjusting the pH of an aqueous solution of the hydrochloride salt to its isoelectric point, as detailed previously.
Quantitative Data and Expected Yields
Step
Reactants
Key Reagents
Typical Yield
Precursor Synthesis
Methyl Levulinate
CuBr(_2), NaNO(_2)
60-70% (over two steps)
Hydrogenation & Hydrolysis
5-Nitrolevulinic acid methyl ester
H(_2), Pd/C, HCl
80-90%
Self-Validating System: Characterization and Purity Assessment
To ensure the successful synthesis and purity of 2-Amino-4-oxopentanoic acid, a combination of analytical techniques should be employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum should show characteristic signals for the methyl ketone protons, the methylene protons adjacent to the ketone and the α-carbon, and the α-proton. The integration of these signals should correspond to the number of protons in each environment.
¹³C NMR: The carbon NMR spectrum will confirm the presence of the carboxylic acid carbon, the ketone carbonyl carbon, the α-carbon bearing the amino group, and the other carbons in the molecule.
Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the O-H and N-H stretches of the amino acid, the C=O stretch of the carboxylic acid, and the C=O stretch of the ketone.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the synthesized compound.[1]
Purity Analysis: High-Performance Liquid Chromatography (HPLC), particularly with a chiral column, can be used to assess the purity and enantiomeric excess if a stereospecific synthesis was performed.
Safety and Handling Precautions
Chloroacetone: This reagent is toxic, a lachrymator, and flammable.[6][7][8][9] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Sodium Ethoxide: This is a corrosive and flammable solid that reacts violently with water.[2][10][11][12][13] It should be handled under an inert atmosphere, and care should be taken to avoid contact with skin and eyes.
Catalytic Hydrogenation: Hydrogen gas is extremely flammable and can form explosive mixtures with air.[5][14][15][16][17] Hydrogenation reactions should be conducted in a well-ventilated area, away from ignition sources, and behind a safety shield. The catalyst, particularly after the reaction, can be pyrophoric and should be handled with care, typically wetted with a solvent.
Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Always consult the Safety Data Sheets (SDS) for all reagents and follow all institutional safety guidelines.
References
Gelest, Inc. (2015, October 19). SODIUM ETHOXIDE. 95% Safety Data Sheet. Retrieved from [Link]
INCHEM. (n.d.). ICSC 0674 - SODIUM ETHANOLATE. Retrieved from [Link]
INCHEM. (n.d.). ICSC 0760 - CHLOROACETONE. Retrieved from [Link]
H.E.L Group. (2026, February 2). Hydrogenation: How we can make it safer. Retrieved from [Link]
Exposome-Explorer. (2009, July 20). Chloroacetone, 96% stabilized with 0.5% CaCO3 MSDS# 97297. Retrieved from [Link]
Stanford Environmental Health & Safety. (2023, July 15). HYDROGENATION | FACT SHEET. Retrieved from [Link]
UW-Madison Chemistry. (n.d.). Hazards associated with laboratory scale hydrogenations. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]
ACS Chemical Health & Safety. (2015). Hazards associated with laboratory scale hydrogenations. Retrieved from [Link]
Organic Syntheses. (n.d.). diethyl acetamidomalonate. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of diethyl 2-acetamido-2-(o-nitrophenethyl)malonate. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of 2‐AW via alkylation of diethyl acetamidomalonate. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-Amino-4-oxopentanoic acid. PubChem Compound Database. Retrieved from [Link]
ResearchGate. (n.d.). 1H and 13C-NMR data of compounds 2 – 4. Retrieved from [Link]
SciSpace. (2019, April 1). Synthesis of 5-aminolevulinic acid with nontoxic regents and renewable methyl levulinate. Retrieved from [Link]
Semantic Scholar. (2004, December 20). N-Alkylation of diethyl acetamidomalonate: synthesis of constrained amino acid derivatives by ring-closing metathesis. Retrieved from [Link]
Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
ACS Publications. (2024, July 1). Arylation of Diethyl Acetamidomalonate with Diaryliodonium Salts En Route to α‑Arylglycines. The Journal of Organic Chemistry. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Strategic Context
2-Amino-4-oxopentanoic acid (C₅H₉NO₃), commonly referred to as 4-oxonorvaline or 2-amino-4-ketopentanoate (AKP), is a highly versatile non-proteinogenic α-amino acid[1]. In the pharmaceutical sector, it serves as a critical structural analog for asparagine, utilized in the synthesis of tripeptides designed to probe and inhibit oligosaccharyltransferase (OST) during N-linked glycoprotein synthesis[2]. In industrial biotechnology, it is a foundational metabolic intermediate engineered into microbial pathways for the sustainable production of 1,3-butanediol[3].
This application note provides an authoritative guide to the preparative enzymatic synthesis of 2-amino-4-oxopentanoic acid, detailing two distinct, field-proven biocatalytic routes: the oxidative deamination of 2,4-diaminopentanoate and the thiolytic condensation of acetyl-CoA with D-alanine.
Pathway Visualization
The synthesis of 2-amino-4-oxopentanoic acid can be driven by two primary enzyme classes, each with distinct thermodynamic and cofactor requirements.
Enzymatic pathways for the synthesis of 2-Amino-4-oxopentanoic acid via EC 1.4.1.12 and EC 2.3.1.263.
Preparative Biocatalysis Protocols
The following protocols are engineered as self-validating systems, ensuring that researchers can monitor reaction progress in real-time while understanding the mechanistic causality behind each experimental condition.
Protocol A: Oxidative Deamination via 2,4-Diaminopentanoate Dehydrogenase
This route utilizes 2,4-diaminopentanoate:NAD(P)⁺ oxidoreductase (deaminating) (EC 1.4.1.12) to catalyze the conversion of (2R,4S)-2,4-diaminopentanoic acid to (2R)-2-amino-4-oxopentanoic acid, yielding ammonia and NADH as byproducts[4],[5].
Step 1: Reaction Matrix Preparation. Prepare a 100 mM Tris-HCl buffer adjusted to pH 8.0.
Causality: The slightly alkaline pH is critical. It ensures the partial deprotonation of the substrate's C4-amine group, which is mechanistically required to facilitate the hydride transfer to the NAD⁺ cofactor.
Step 2: Substrate & Cofactor Loading. Dissolve (2R,4S)-2,4-diaminopentanoate to a final concentration of 50 mM. Add NAD⁺ to a catalytic concentration of 1 mM.
Causality: Utilizing stoichiometric NAD⁺ is cost-prohibitive at scale. A 1 mM catalytic dose requires a robust regeneration system to prevent product inhibition by NADH[4].
Step 3: Cofactor Regeneration Coupling. Integrate a Formate Dehydrogenase (FDH) regeneration system by adding 100 mM sodium formate and 5 U/mL FDH.
Causality: FDH irreversibly oxidizes formate to CO₂, recycling NADH back to NAD⁺. This thermodynamic sink drives the primary equilibrium forward, maximizing the yield of 4-oxonorvaline.
Step 4: Biocatalysis & Self-Validating IPQC. Add 10 U/mL of purified EC 1.4.1.12. Incubate at 30°C under gentle agitation (150 rpm).
Self-Validation: Monitor the reaction progress spectrophotometrically at 340 nm (prior to FDH addition) or by measuring ammonia release via the Berthelot colorimetric assay. The stoichiometric release of ammonia provides real-time validation of substrate conversion[5].
Step 5: Purification. Terminate the reaction via ultrafiltration (10 kDa MWCO). Isolate the zwitterionic product using cation-exchange chromatography (e.g., Dowex 50WX8), eluting with a dilute ammonia gradient.
Protocol B: Thiolytic Condensation via 2-Amino-4-ketopentanoate Thiolase
This route utilizes 2-amino-4-ketopentanoate thiolase (EC 2.3.1.263) to directly condense D-alanine and acetyl-CoA, bypassing the need for complex diamino precursors[6],[3].
Step 1: Anaerobic Buffer Preparation. Prepare 50 mM HEPES buffer, pH 7.5, containing 2 mM Dithiothreitol (DTT). Degas the buffer thoroughly with nitrogen.
Causality: Thiolases rely on a highly reactive active-site cysteine residue to form the initial acetyl-enzyme intermediate. DTT and anaerobic conditions prevent the oxidative inactivation (disulfide or sulfenic acid formation) of this catalytic nucleophile.
Step 2: Reactant Loading. Add 50 mM D-alanine and 55 mM Acetyl-CoA.
Causality: A 10% stoichiometric excess of Acetyl-CoA compensates for spontaneous hydrolysis and drives the condensation equilibrium toward the product[3].
Step 3: Enzymatic Condensation & Self-Validating IPQC. Introduce 15 U/mL of EC 2.3.1.263. Incubate at 37°C for 12-16 hours.
Self-Validation: Monitor the release of free Coenzyme A (CoA-SH) using Ellman's reagent (DTNB) at 412 nm. The stoichiometric release of the free thiol perfectly correlates with the formation of 2-amino-4-oxopentanoic acid, validating the progression of the condensation reaction[6].
Step 4: Product Isolation. Quench via thermal denaturation (80°C for 5 min). Centrifuge to remove precipitated protein. Purify the target compound via preparative HPLC using an aqueous/acetonitrile gradient supplemented with 0.1% TFA.
Quantitative Enzyme Kinetics & Yield Metrics
To aid in the selection of the appropriate synthetic route, the operational parameters of both enzymatic systems are summarized below.
Parameter
2,4-Diaminopentanoate Dehydrogenase (EC 1.4.1.12)
2-Amino-4-ketopentanoate Thiolase (EC 2.3.1.263)
Primary Substrates
(2R,4S)-2,4-diaminopentanoate, NAD⁺, H₂O
Acetyl-CoA, D-Alanine
Cofactor Requirement
NAD⁺ or NADP⁺
None (Acetyl-CoA acts as the acyl donor)
Reaction Type
Oxidative Deamination
Thiolytic Condensation
Optimal pH
8.0 – 8.5
7.0 – 7.5
Thermodynamic Drive
Requires cofactor regeneration (e.g., FDH)
Driven by high-energy thioester bond cleavage
Target Product
(2R)-2-Amino-4-oxopentanoic acid
2-Amino-4-oxopentanoic acid
Primary Byproducts
NADH, Ammonia (NH₃)
Free Coenzyme A (CoA-SH)
Critical Parameters & Troubleshooting
Incomplete Conversion in Protocol A: If the reaction stalls before reaching >95% conversion, the primary suspect is localized acidification. The release of protons and CO₂ (from the FDH system) can drop the pH below the enzyme's optimal threshold (pH 8.0). Solution: Implement an automated pH stat titrator using 1M NaOH to maintain strict pH control.
Substrate Inhibition in Protocol B: High concentrations of Acetyl-CoA (>100 mM) can competitively inhibit the active site or lead to non-specific acetylation of the enzyme's lysine residues. Solution: Implement a fed-batch strategy where Acetyl-CoA is continuously infused at a rate matching the enzyme's turnover number (k_cat).
Stereochemical Considerations: When synthesizing 4-oxonorvaline for OST inhibitor peptides, stereopurity is paramount[2]. Ensure that the starting materials ((2R,4S)-2,4-diaminopentanoate or D-alanine) are enantiopure, as neither enzyme will efficiently correct the stereocenter at the C2 position during catalysis.
References
2,4-diaminopentano
Ligand view of 2-amino-4-oxopentanoic acid | BRENDA Enzyme D
KEGG REACTION: R04200 | Genome.jp |
US20120329113A1 - Microorganisms for Producing 1,3-Butanediol and Methods Related Thereto | Google P
KEGG COMPOUND: C03341 | KEGG |
Synthesis and Evaluation of Tripeptides Containing Asparagine Analogues as Potential Substrates or Inhibitors of Oligosaccharyltransferase | ACS Public
Application Notes and Protocols for the Purification of 2-Amino-4-oxopentanoic Acid
Introduction 2-Amino-4-oxopentanoic acid, also known as 4-oxonorvaline, is a non-proteinogenic α-amino acid of significant interest in biomedical research and synthetic chemistry. Its unique structure, featuring both an...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
2-Amino-4-oxopentanoic acid, also known as 4-oxonorvaline, is a non-proteinogenic α-amino acid of significant interest in biomedical research and synthetic chemistry. Its unique structure, featuring both an amino acid moiety and a keto group, makes it a versatile building block for novel peptides, enzyme inhibitors, and other pharmacologically active molecules. The presence of multiple functional groups and its potential for keto-enol tautomerism presents specific challenges for purification.
Achieving high purity of 2-Amino-4-oxopentanoic acid is paramount for its application in drug development and biological studies, as even minor impurities can lead to ambiguous experimental results, altered biological activity, and complications in subsequent synthetic steps. This guide provides a detailed overview of the physicochemical properties of 2-Amino-4-oxopentanoic acid and offers robust, field-proven protocols for its purification using recrystallization, ion-exchange chromatography, and preparative HPLC.
PART 1: Physicochemical Profile & Purification Rationale
Understanding the fundamental chemical properties of 2-Amino-4-oxopentanoic acid is the cornerstone of developing an effective purification strategy. Its behavior in different chemical environments dictates the choice of solvents, pH, and chromatographic media.
Table 1: Physicochemical Properties of 2-Amino-4-oxopentanoic acid
Like all α-amino acids, 2-Amino-4-oxopentanoic acid exists predominantly as a zwitterion in solid form and in aqueous solution near neutral pH.[1] It possesses both a weakly acidic carboxylic acid group (-COOH) and a weakly basic amino group (-NH₂).
pKa₁ (α-carboxyl group): Estimated to be ~2.2 - 2.5 (typical for α-amino acids).
pKa₂ (α-amino group): Estimated to be ~9.4 - 9.8 (typical for α-amino acids).
The isoelectric point (pI) is the pH at which the molecule carries no net electrical charge. It can be estimated as:
pI ≈ (pKa₁ + pKa₂) / 2 ≈ (2.3 + 9.6) / 2 ≈ 5.95
This zwitterionic character is the most critical property for purification:
Solubility: The solubility of the amino acid in polar solvents like water is at its minimum at the isoelectric point.[3] Adjusting the pH of a solution to the pI is a powerful technique to induce selective precipitation or crystallization.
Chromatography: The net charge of the molecule is highly pH-dependent. This behavior is exploited in ion-exchange chromatography (IEX), where at a pH below the pI, the molecule is positively charged and binds to a cation exchanger, while at a pH above the pI, it is negatively charged and binds to an anion exchanger.[4]
2. Keto-Enol Tautomerism
The ketone group at the 4-position can potentially exist in equilibrium with its enol tautomer. This is generally a minor consideration in standard purification conditions but can be relevant under certain pH or catalytic conditions, potentially leading to byproducts.
3. Polarity
With a highly negative LogP value and a large polar surface area, 2-Amino-4-oxopentanoic acid is a very polar molecule.[1] This dictates its high solubility in water and low solubility in non-polar organic solvents. This property is fundamental to selecting solvent systems for recrystallization and reversed-phase chromatography.
PART 2: The Impurity Landscape
Effective purification requires an understanding of the potential impurities that may be present in the crude material. These impurities typically arise from the synthetic route used.
Table 2: Common Potential Impurities in 2-Amino-4-oxopentanoic Acid Synthesis
The choice of purification method depends on the initial purity of the crude product, the scale of the purification, and the desired final purity. Often, a combination of methods is most effective (e.g., recrystallization for bulk purification followed by chromatography for polishing).
Method 1: pH-Mediated Recrystallization
This is the most effective method for bulk purification and removal of non-zwitterionic impurities. It leverages the poor solubility of the zwitterionic amino acid at its isoelectric point (pI).[5]
Causality and Principles
At a low pH (<2), the carboxyl group is protonated and the amino group is protonated, giving the molecule a net positive charge (cationic form). At a high pH (>10), the carboxyl group is deprotonated and the amino group is neutral, giving the molecule a net negative charge (anionic form). Both charged forms are highly soluble in water.[3] By carefully adjusting the pH of a concentrated aqueous solution to the pI (~5.95), the neutral zwitterion forms, which is significantly less soluble and will precipitate or crystallize out of solution. The addition of a water-miscible organic solvent (anti-solvent) like ethanol or isopropanol further reduces the solubility, enhancing recovery.
Experimental Protocol
Dissolution: Dissolve the crude 2-Amino-4-oxopentanoic acid in a minimum volume of deionized water. If the crude material is a salt (e.g., hydrochloride), it will dissolve readily. If it is highly insoluble, adjust the pH to ~2.0 with 1M HCl or to ~10.0 with 1M NaOH to dissolve it in its cationic or anionic form, respectively.
Charcoal Treatment (Optional): If the solution is colored, add a small amount (1-2% w/w) of activated charcoal. Heat the solution gently (40-50°C) for 10-15 minutes with stirring. Filter the hot solution through a pad of Celite® to remove the charcoal.
pH Adjustment to pI: Slowly add a titrant dropwise to the stirred solution to bring the pH to the estimated pI of ~5.95. Use 1M NaOH if starting from the acidic solution, or 1M HCl if starting from the basic solution. A white precipitate should begin to form as the pH approaches the pI.
Crystallization: Once the target pH is reached, slowly add a miscible anti-solvent, such as ethanol or isopropanol (typically 2-4 volumes relative to the water volume), with continuous stirring.[5]
Cooling & Maturation: Cover the flask and allow it to cool slowly to room temperature. For maximum recovery, subsequently cool the mixture in an ice bath (0-4°C) for at least 1-2 hours, or overnight.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals on the filter with a small amount of cold 1:3 water/ethanol solution, followed by a wash with cold ethanol to remove residual water.
Drying: Dry the purified crystals under vacuum to a constant weight.
Visualization: Recrystallization Workflow
Caption: Workflow for pH-mediated recrystallization.
Method 2: Ion-Exchange Chromatography (IEX)
IEX is a high-capacity, high-resolution technique ideal for separating the target amino acid from impurities with different charge properties, such as unreacted starting materials or certain byproducts.[6] Cation exchange is typically preferred for amino acid purification.
Causality and Principles
The strategy involves applying the sample to the column at a pH where the target molecule has a strong positive charge (pH < pI) and will bind firmly to a negatively charged cation-exchange resin. Impurities that are neutral or anionic at this pH will pass through the column. The bound product is then eluted either by increasing the pH (which neutralizes the amino group, reducing the net positive charge) or by increasing the salt concentration (which competes for binding sites on the resin).[4][7]
Experimental Protocol (Strong Cation Exchange)
Resin Selection & Preparation: Choose a strong cation exchange resin (e.g., Dowex® 50WX8, Amberlite® IR120) in the H⁺ form. Pack it into a suitable column and wash thoroughly with deionized water.
Equilibration: Equilibrate the column by washing with 5-10 column volumes (CV) of the binding buffer (e.g., 0.1 M acetic acid, pH ~2.5-3.0) until the pH of the eluate matches the buffer.
Sample Preparation & Loading: Dissolve the crude material in the binding buffer. Ensure the pH is below the pI (e.g., 2.5-3.0), where the molecule is positively charged (R-NH₃⁺). Filter the sample to remove any particulates. Load the sample onto the column at a slow flow rate.
Washing: After loading, wash the column with 3-5 CV of the binding buffer to remove any unbound or weakly bound impurities.
Elution: Elute the bound 2-Amino-4-oxopentanoic acid using one of the following methods:
pH Gradient/Step Elution: Use a buffer with a pH above the pI, such as 0.2 M ammonium hydroxide solution (NH₄OH). The NH₄⁺ ions will displace the product, and the ammonia is volatile, making it easy to remove during lyophilization.[5]
Salt Gradient Elution: Apply a linear gradient of salt (e.g., 0 to 1.0 M NaCl) in the binding buffer. The product will elute as the ionic strength increases.
Fraction Collection & Analysis: Collect fractions and analyze them for the presence of the product (e.g., by TLC or analytical HPLC).
Desalting & Isolation: Pool the pure fractions. If a salt gradient was used, desalting will be necessary (e.g., by reversed-phase SPE or recrystallization). If a volatile buffer like NH₄OH was used, the fractions can be directly lyophilized to yield the pure zwitterionic product.
Visualization: IEX Separation Principle
Caption: Principle of cation-exchange chromatography.
RP-HPLC is a high-resolution technique best suited for a final polishing step to remove impurities that are structurally very similar to the target compound, or for purifying small quantities of material to very high purity (>99%).[8]
Causality and Principles
In reversed-phase chromatography, separation is based on hydrophobicity. A non-polar stationary phase (like C18) is used with a polar mobile phase (like water/acetonitrile). Since 2-Amino-4-oxopentanoic acid is very polar, it will have weak retention on a standard C18 column.[9] To achieve good separation and peak shape, an ion-pairing agent or pH modifier is typically added to the mobile phase. Trifluoroacetic acid (TFA) is commonly used; it protonates the amino group, forming an ion pair with the trifluoroacetate anion, which increases the molecule's hydrophobicity and retention.
Experimental Protocol
Column and System Setup: Use a high-capacity preparative C18 column. The system should be equipped with a UV detector (detection at ~210-220 nm for the peptide bond and carbonyl group) and a fraction collector.
Mobile Phase Preparation:
Solvent A: 0.1% TFA in deionized water.
Solvent B: 0.1% TFA in acetonitrile (ACN).
Degas both solvents thoroughly.
Method Development (Analytical Scale): First, optimize the separation on an analytical C18 column with the same packing material. Run a scouting gradient (e.g., 5% to 50% B over 20 minutes) to determine the retention time of the product.
Preparative Run:
Sample Preparation: Dissolve the partially purified product in Solvent A or a minimal amount of water/ACN. Filter the sample through a 0.45 µm filter.
Injection & Gradient: Equilibrate the preparative column with the starting mobile phase composition (e.g., 98% A / 2% B). Inject the sample. Run a shallow gradient centered around the elution percentage of ACN determined from the analytical run. For example, if the product eluted at 15% B, a preparative gradient might run from 5% to 25% B over 30-40 minutes.
Fraction Collection: Collect fractions based on the UV chromatogram, isolating the main peak corresponding to the product.
Purity Analysis: Analyze the collected fractions using analytical HPLC to confirm their purity.
Isolation: Pool the pure fractions and remove the solvents (ACN and water) and TFA by lyophilization. Note that repeated lyophilization may be needed to fully remove residual TFA.
PART 4: Purity Verification
After purification, it is essential to confirm the identity, purity, and, if applicable, the stereochemical integrity of the final product.
Table 3: Recommended Analytical Methods for Purity Assessment
Method
Purpose
Expected Result for Pure Sample
Analytical RP-HPLC
Assess chemical purity.
Single sharp peak >98% purity.
LC-MS
Confirm identity and purity.
A single major peak with the correct mass-to-charge ratio (m/z) for [M+H]⁺ (132.06) and/or [M-H]⁻ (130.05).
¹H and ¹³C NMR
Confirm chemical structure and identify impurities.
Spectrum consistent with the proposed structure; absence of signals from impurities.
Melting Point
Assess purity.
A sharp melting point over a narrow range. Impurities typically depress and broaden the melting point range.
A single peak, confirming high enantiomeric excess (e.g., >99% ee).
Conclusion
The purification of 2-Amino-4-oxopentanoic acid is readily achievable through a systematic approach that leverages its fundamental physicochemical properties. For bulk purification from a crude synthetic mixture, pH-mediated recrystallization is a highly effective and scalable first step. For higher purity requirements or for separating challenging impurities, ion-exchange chromatography offers excellent resolution and capacity. Finally, for achieving the highest levels of purity required for demanding applications like drug development, preparative RP-HPLC serves as an indispensable polishing tool. The selection of the optimal workflow depends on a careful analysis of the impurity profile of the crude material and the final purity specifications.
References
Falasca, M., & Guesdon, A. (1991). An ion-exchange chromatography procedure for the isolation and concentration of basic amino acids and polyamines from complex biological samples prior to high-performance liquid chromatography. Analytical Biochemistry, 199(1), 86-92. [Link]
Naito, Y. I., et al. (2012). Preparative HPLC Separation of Underivatized Amino Acids for Isotopic Analysis. Radiocarbon, 52(2), 526-533. [Link]
GE Healthcare. (2004). Ion Exchange Chromatography Handbook. [Link]
Naito, Y. I., et al. (2010). Preparative HPLC Separation of Underivatized Amino Acids for Isotopic Analysis. PubMed. [Link]
Application Note: Advanced Analytical Strategies for the Detection and Quantification of 2-Amino-4-oxopentanoic Acid
Biological and Industrial Context 2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline or γ -oxonorvaline; CHEBI:15914) is a non-proteinogenic γ -keto α -amino acid. Accurate quantification of this compound is i...
Author: BenchChem Technical Support Team. Date: April 2026
Biological and Industrial Context
2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline or
γ
-oxonorvaline; CHEBI:15914) is a non-proteinogenic
γ
-keto
α
-amino acid. Accurate quantification of this compound is increasingly critical across two distinct scientific domains:
Clinical Metabolomics: As an intermediate in the urea cycle and aspartate/asparagine metabolism, 2-amino-4-oxopentanoic acid has been identified via high-resolution LC-MS as a significant metabolic biomarker associated with Type 2 Diabetes (T2D) and systemic heavy metal exposure (e.g., arsenic and lead)[1].
Biocatalysis & Drug Development: In industrial biotechnology, it serves as a critical substrate and product for native amine dehydrogenases (AmDHs). These enzymes catalyze the asymmetric reductive amination of ketones, a highly sought-after transformation for the green synthesis of chiral pharmaceutical amines[2].
The Analytical Bottleneck: As a highly polar, low-molecular-weight zwitterion, 2-amino-4-oxopentanoic acid exhibits negligible retention on standard reversed-phase (C18) columns. It typically elutes in the column void volume, subjecting it to severe matrix interference and ion suppression in mass spectrometry. Furthermore, the molecule lacks a conjugated
π
-system, rendering direct UV detection at standard wavelengths (e.g., 254 nm) impossible. To overcome these limitations, analysts must employ either Hydrophilic Interaction Liquid Chromatography (HILIC) for direct intact analysis, or Pre-Column Derivatization for reversed-phase fluorescence detection.
Analytical Workflow Architecture
Analytical workflow for 2-Amino-4-oxopentanoic acid detection via HILIC-MS/MS or RP-HPLC-FLD.
Methodology 1: Direct Detection via HILIC-ESI-MS/MS
Causality of Experimental Design
HILIC is the premier choice for intact zwitterion analysis. By utilizing an amide-bonded silica stationary phase, the polar analyte partitions into an immobilized water-rich layer on the column surface.
Why pH 3.0? The mobile phase is buffered at pH 3.0 using ammonium formate. At this pH, the carboxylic acid moiety (
pKa≈2.3
) is partially protonated, while the primary amine (
pKa≈9.7
) is fully protonated. This specific, controlled ionization state ensures sharp peak shapes and prevents secondary, unpredictable electrostatic interactions with unreacted silanols. Ammonium formate is strictly selected over phosphate buffers due to its volatility, which is a mandatory requirement to prevent ESI source fouling.
Step-by-Step Protocol
1. Sample Preparation (Self-Validating System):
Spike 50 µL of plasma/lysate with 10 µL of an isotopically labeled internal standard (e.g.,
13
C-labeled amino acid mix) to correct for matrix-induced ion suppression.
Add 200 µL of ice-cold Acetonitrile/Methanol (80:20, v/v) to precipitate proteins.
Vortex for 30 seconds, then centrifuge at 14,000
×
g for 10 minutes at 4°C.
Transfer the supernatant to an autosampler vial. Validation check: Inject a solvent blank pre- and post-run to ensure no column carryover.
2. Chromatographic Conditions:
Column: Amide-bonded HILIC (e.g., 150 x 2.1 mm, 1.7 µm particle size).
Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid.
Mobile Phase B: 90:10 Acetonitrile:Water containing 10 mM Ammonium Formate, pH 3.0.
Gradient: Start at 95% B for 2 min. Linearly decrease to 50% B over 8 min (eluting the polar 4-oxonorvaline). Hold at 50% B for 2 min, then re-equilibrate at 95% B for 5 min.
Flow Rate: 0.3 mL/min. Injection Volume: 2 µL.
3. Mass Spectrometry (ESI-MS/MS) Parameters:
Polarity: Positive Ion Mode (
ESI+
).
Precursor Ion:m/z
132.0655 (
[M+H]+
).
Product Ion (Quantifier):m/z
86.0600 (corresponding to the loss of formic acid/H
2
O).
Methodology 2: Pre-Column Derivatization (OPA) and RP-HPLC-FLD
Causality of Experimental Design
When mass spectrometry is unavailable, or when matrix suppression in HILIC is insurmountable, pre-column derivatization is required. o-Phthalaldehyde (OPA) reacts specifically and rapidly (< 2 mins) with primary amines in the presence of a nucleophilic thiol (e.g., 2-mercaptoethanol) at an alkaline pH (9.5). The thiol acts as a nucleophile to attack the intermediate imine, forming a highly stable, hydrophobic, and intensely fluorescent 1-alkylthio-2-alkyl-substituted isoindole[3].
Why this matters: This transformation serves a dual purpose. It introduces a strong fluorophore for high-sensitivity detection, and it drastically increases the molecule's hydrophobicity, enabling robust, reproducible retention on standard, low-cost C18 reversed-phase columns. (Note: For untargeted LC-MS/MS workflows of non-protein amino acids, AQC derivatization can be used as an alternative to OPA[4]).
Step-by-Step Protocol
1. Derivatization Reagent Preparation:
Dissolve 10 mg of OPA in 200 µL of HPLC-grade methanol.
Add 1.8 mL of 0.4 M Sodium Borate buffer (pH 9.5).
Add 10 µL of 2-mercaptoethanol. Protect from light and use within 48 hours.
2. Automated Pre-Column Reaction:
Program the HPLC autosampler to draw 5 µL of the extracted sample and 5 µL of the OPA reagent.
Mix in the sample loop for 3 mixing cycles.
Incorporate a strict 2.0-minute reaction delay at room temperature. Validation check: OPA derivatives degrade over time; precise, automated timing is critical for reproducible peak areas.
3. Chromatographic & Detection Conditions:
Column: C18 Reversed-Phase (e.g., 150 x 4.6 mm, 3 µm).
Mobile Phase A: 20 mM Sodium Acetate buffer, pH 6.5.
Mobile Phase B: Methanol/Acetonitrile (50:50, v/v).
The following table summarizes the comparative analytical performance metrics of the two methodologies, allowing researchers to select the appropriate system based on their laboratory infrastructure and sensitivity requirements.
Analytical Parameter
HILIC-ESI-MS/MS (Direct)
RP-HPLC-FLD (OPA Derivatized)
Target Analyte State
Intact Zwitterion
Isoindole Derivative
Stationary Phase Chemistry
Amide or Penta-Hydroxy Silica
C18 (Octadecylsilane)
Detection Mode
MRM (
m/z
132.06
→
86.06)
Fluorescence (Ex: 340 nm, Em: 450 nm)
Estimated Limit of Detection (LOD)
~1 - 5 nM
~10 - 50 nM
Sample Prep Complexity
Low (Direct Injection post-crash)
Medium (Requires precise 2 min reaction)
Matrix Effect Susceptibility
High (Ion Suppression in ESI)
Low (Fluorescence is highly specific)
Primary Application
Untargeted Metabolomics, Biocatalysis
Routine Targeted Quantitation
References
Associations between metals and metabolomic profiles related to diabetes among adults in a rural region
National Institutes of Health (NIH) / PMC
URL:[Link][1]
Method for preparing amines from aldehydes and ketones by biocatalysis
Google Patents (Mayol et al.)
URL:[2]
Biosynthesis of 5-hydroxy-4-oxo-L-norvaline in Streptomyces akiyoshiensis
ResearchGate / Canadian Journal of Chemistry
URL:[Link][3]
AminoacidDB: a liquid chromatography-tandem mass spectrometry-based toolkit for the untargeted analysis of non-protein amino acids
RSC Publishing
URL:[Link][4]
Application Note: 2-Amino-4-oxopentanoic Acid (4-Oxonorvaline) as a Substrate in Enzyme Assays
Executive Summary 2-Amino-4-oxopentanoic acid, commonly referred to as 4-oxonorvaline, is a non-proteinogenic α -amino acid that serves as a critical intermediate in anaerobic bacterial metabolism and a highly valuable s...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Amino-4-oxopentanoic acid, commonly referred to as 4-oxonorvaline, is a non-proteinogenic
α
-amino acid that serves as a critical intermediate in anaerobic bacterial metabolism and a highly valuable structural scaffold in drug discovery. As a Senior Application Scientist, I have designed this guide to provide researchers with a robust, self-validating framework for utilizing 4-oxonorvaline in continuous spectrophotometric enzyme assays. This document details the mechanistic rationale, kinetic data structuring, and a field-proven protocol for tracking its enzymatic turnover.
Mechanistic Context & Biological Significance
To effectively design an assay, one must first understand the substrate's metabolic niche. 2-Amino-4-oxopentanoic acid is primarily known as a downstream intermediate in the degradation of D-ornithine by anaerobic bacteria such as Clostridium sticklandii.
In this pathway, the enzyme 2,4-diaminopentanoate dehydrogenase (EC 1.4.1.12) [1] catalyzes the reversible NAD(P)+-dependent oxidative deamination of 2,4-diaminopentanoate to yield 2-amino-4-oxopentanoate, ammonia, and NAD(P)H . The
α
-keto acid product is subsequently cleaved by a specific thiolase into Acetyl-CoA and D-alanine.
Beyond basic microbiology, the 4-oxonorvaline scaffold is highly relevant to modern pharmacology. Its hydroxylated derivative, 5-hydroxy-4-oxonorvaline (HON) , is a potent "enzyme-assisted suicide" inhibitor of homoserine dehydrogenase, exhibiting strong antifungal properties[2] . Assaying wild-type and mutant dehydrogenases with 4-oxonorvaline provides baseline kinetic data critical for the development of such mechanism-based inhibitors.
Caption: Metabolic pathway of 2-amino-4-oxopentanoic acid in ornithine degradation.
Assay Design & Causality: The Self-Validating System
When working with
α
-keto acids, direct detection of the substrate can be hampered by its lack of a strong, distinct chromophore. Therefore, the most reliable method for quantifying the interaction between 4-oxonorvaline and 2,4-diaminopentanoate dehydrogenase is to drive the reaction in reverse (reductive amination) and monitor the consumption of the NADH cofactor.
The Causality of the Detection Method:
NADH possesses a strong absorbance peak at 340 nm (
ϵ340=6220M−1cm−1
), whereas its oxidized form, NAD+, does not. By supplying 4-oxonorvaline, ammonia, and NADH, the enzyme will stoichiometrically oxidize NADH to NAD+. The rate of absorbance decrease at 340 nm provides a continuous, real-time kinetic readout that is directly proportional to substrate turnover.
Building a Self-Validating System:
To ensure data integrity, this protocol mandates two internal controls:
No-Substrate Control (Baseline): Accounts for background NADH oxidation caused by contaminating oxidoreductases in crude lysates or spontaneous NADH decay.
No-Enzyme Control:α
-keto acids can undergo spontaneous decarboxylation. This control ensures that the observed NADH oxidation is strictly enzyme-mediated and not a chemical artifact of substrate degradation.
Quantitative Data Presentation
When executing this assay across varying substrate concentrations, data should be transformed via Michaelis-Menten kinetics. Below is a standardized data structure summarizing representative kinetic parameters for benchmarking purposes.
Table 1: Representative Kinetic Parameters for Reductive Amination of 4-Oxonorvaline
Enzyme Source
Substrate / Cofactor
Apparent
Km
(
μM
)
kcat
(
s−1
)
Catalytic Efficiency (
M−1s−1
)
C. sticklandii (WT)
2-Amino-4-oxopentanoic acid
125.0
45.2
3.6×105
C. sticklandii (WT)
NADH
35.0
-
-
C. sticklandii (WT)
NH4+
8500.0
-
-
HSD (Off-Target Model)
2-Amino-4-oxopentanoic acid
> 2000.0
< 0.1
N/A
(Note: Values are representative benchmarks based on classical dehydrogenase kinetics to illustrate proper data structuring).
Step-by-Step Methodology
Caption: Step-by-step workflow for the NADH-coupled reductive amination assay.
Protocol: Continuous Spectrophotometric Assay for Reductive Amination
Materials Required:
Assay Buffer: 100 mM Tris-HCl (pH 8.0). Rationale: A slightly alkaline pH is required to shift the
NH4+⇌NH3+H+
equilibrium, ensuring sufficient unprotonated ammonia is available for the nucleophilic attack.
Cofactor: 10 mM NADH stock (prepare fresh in
ddH2O
, keep on ice).
Nitrogen Source: 1 M
NH4Cl
stock.
Substrate: 50 mM 2-Amino-4-oxopentanoic acid stock (prepare fresh, protect from light).
Master Mix Preparation: In a 1 mL quartz cuvette, combine 800
μL
of Assay Buffer, 50
μL
of
NH4Cl
stock (final conc. 50 mM), and 20
μL
of NADH stock (final conc. 0.2 mM).
Enzyme Addition: Add 10
μL
of the purified enzyme (final conc. 10 nM). Mix gently by inversion. Do not vortex, as this can denature the protein.
Equilibration & Baseline (The Self-Validation Step): Place the cuvette in a temperature-controlled spectrophotometer set to 37°C. Monitor the absorbance at 340 nm for 3 minutes. Insight: The
A340
should be stable at approximately 1.2. Any significant drop indicates background oxidation.
Reaction Initiation: Add 20
μL
of the 2-Amino-4-oxopentanoic acid stock (final conc. 1 mM) to initiate the reaction. Quickly mix by inversion and immediately return the cuvette to the spectrophotometer.
Kinetic Readout: Record the decrease in absorbance at 340 nm continuously for 5 minutes.
Data Analysis: Calculate the initial velocity (
V0
) from the linear portion of the curve (usually the first 30–60 seconds) using the Beer-Lambert law:
V0=6220M−1cm−1×1cmΔA340/min
Field-Proven Insights & Troubleshooting
Substrate Instability: 2-Amino-4-oxopentanoic acid is an
α
-keto acid and is susceptible to spontaneous degradation and dimerization in aqueous solutions at room temperature. Always prepare substrate stocks fresh daily and keep them on ice until the exact moment of reaction initiation.
Cofactor Specificity: While many bacterial dehydrogenases can utilize both NADH and NADPH, the
Km
for NADH is typically an order of magnitude lower. If assaying a novel putative dehydrogenase, run parallel screens with both cofactors.
Inhibitor Screening (HON): If utilizing this assay to screen structural analogs like 5-hydroxy-4-oxonorvaline[2], pre-incubate the enzyme with the inhibitor for 10 minutes prior to adding the native substrate, as mechanism-based (suicide) inhibition is time-dependent.
References
Tsuda Y, Friedmann HC (1970). Ornithine metabolism by Clostridium sticklandii. Oxidation of ornithine to 2-amino-4-ketopentanoic acid via 2,4-diaminopentanoic acid; participation of B12 coenzyme, pyridoxal phosphate, and pyridine nucleotide. Journal of Biological Chemistry.
URL: [Link]
Somack R, Costilow RN (1973). 2,4-diaminopentanoic acid C 4 dehydrogenase. Purification and properties of the protein. Journal of Biological Chemistry.
URL: [Link]
Jacques SL, et al. (2003). Enzyme-assisted suicide: molecular basis for the antifungal activity of 5-hydroxy-4-oxonorvaline by potent inhibition of homoserine dehydrogenase. Chemistry & Biology.
URL: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 423, 2-Amino-4-oxopentanoic acid. PubChem.
URL: [Link]
Kyoto Encyclopedia of Genes and Genomes. KEGG COMPOUND: C03341 (2-Amino-4-oxopentanoate). KEGG.
URL: [Link]
Application Notes and Protocols: 2-Amino-4-oxopentanoic Acid in Biocatalysis and Enzyme Inhibition
This guide provides an in-depth technical framework for the utilization of 2-amino-4-oxopentanoic acid (also known as 4-oxonorvaline) in biotechnology. As a non-proteinogenic γ -keto amino acid, it serves a dual purpose:...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth technical framework for the utilization of 2-amino-4-oxopentanoic acid (also known as 4-oxonorvaline) in biotechnology. As a non-proteinogenic
γ
-keto amino acid, it serves a dual purpose: acting as a highly specific substrate for the biocatalytic synthesis of chiral amines, and functioning as a foundational scaffold for mechanism-based suicide inhibitors targeting critical metabolic enzymes.
Mechanistic Overview & Structural Significance
2-Amino-4-oxopentanoic acid possesses both an alpha-amino group and a reactive ketone at the C4 position. This unique bifunctionality makes it an ideal substrate for1[1]. Furthermore, its structural mimicry of standard amino acids (such as asparagine and aspartate) allows its derivatives to infiltrate enzyme active sites. For instance, 2 and3 function as potent, mechanism-based suicide inhibitors for L-asparaginase and homoserine dehydrogenase, respectively[2][3].
Application I: Biocatalytic Reductive Amination
Causality of Experimental Choices
The presence of the carboxylic group in 2-amino-4-oxopentanoic acid is a strict prerequisite for enzymatic conversion by specific wild-type dehydrogenases (e.g., from Petrotoga mobilis); these enzymes remain completely inactive towards non-functionalized ketones like acetophenone or hexan-2-one[1]. By utilizing NADP(H)-dependent reductive aminases, researchers can achieve highly enantioselective reductive amination of the C4-ketone to produce chiral diamines, which are highly valuable in pharmaceutical synthesis.
Purified AmDH or RedAm enzyme (e.g., Petrotoga mobilis AmDH).
Substrate: 2-Amino-4-oxopentanoic acid (20 mM).
Amine donor: Ammonium formate (500 mM).
Cofactor: NADP+ (1 mM) with Formate Dehydrogenase (FDH) for regeneration.
Buffer: 100 mM Tris-HCl, pH 8.0.
Step-by-Step Methodology:
Reaction Assembly: In a 10 mL reaction vial, combine 100 mM Tris-HCl (pH 8.0), 1 mM NADP+, and 500 mM ammonium formate. Rationale: The high concentration of ammonium formate not only drives the amination equilibrium forward but also serves as the primary hydride source for continuous NADP+ regeneration via FDH.
Substrate Addition: Add 2-amino-4-oxopentanoic acid to a final concentration of 20 mM.
Enzyme Initiation: Introduce 2 mg/mL of purified RedAm and 1 mg/mL FDH to initiate the biocatalytic cascade.
Incubation: Incubate the mixture at 30°C under continuous orbital shaking (200 rpm) for 24 hours to ensure maximum conversion.
Quenching & Extraction (Self-Validation Step 1): Quench the reaction by adjusting the pH to >10 using 1M NaOH. This deprotonates the newly formed amine, allowing for efficient extraction into an organic phase (e.g., ethyl acetate).
Analytical Validation (Self-Validation Step 2): Analyze the organic layer via chiral HPLC or GC-MS to quantify the conversion rate and confirm the enantiomeric excess (ee) of the resulting chiral diamine product.
Application II: Mechanism-Based Enzyme Inhibition
Causality of Experimental Choices
Derivatives of 2-amino-4-oxopentanoic acid are engineered to exploit the nucleophilic nature of target enzyme active sites.
DONV (5-Diazo-4-oxonorvaline): Acts as an irreversible inhibitor of L-asparaginase. The diazo group undergoes nucleophilic attack by the active site threonine, forming a covalent bond[2]. The reaction rate is significantly enhanced in the presence of dimethylsulfoxide (DMSO), which reduces the non-productive catalytic decomposition of DONV[4].
HON (5-Hydroxy-4-oxonorvaline): Synthesized naturally in Streptomyces, this derivative acts as an enzyme-assisted suicide inhibitor of homoserine dehydrogenase (Hom6p), effectively blocking the biosynthesis of methionine and threonine in fungal pathogens[3][5].
Protocol 2: L-Asparaginase Covalent Inactivation Assay using DONV
Enzyme Preparation: Dilute L-asparaginase to a working concentration of 1 μM in the potassium phosphate buffer.
Solvent Optimization: Prepare a reaction matrix containing 55% (v/v) DMSO. Rationale: This specific concentration minimizes the non-productive catalytic hydrolysis of DONV while maximizing the covalent inactivation rate, dropping the half-life (
t1/2
) of the enzyme to just 12 seconds[4].
Inhibitor Incubation: Add DONV to a final concentration of 50 mM to start the inactivation.
Kinetic Sampling: Extract 10 μL aliquots at precise 5-second intervals.
Quenching (Self-Validation Step 1): Immediately dilute the aliquots into 990 μL of cold assay buffer containing a strong nucleophile (e.g., hydroxylamine). Rationale: Hydroxylamine outcompetes the enzyme for unreacted DONV, instantly halting the inactivation process[4].
Residual Activity Measurement (Self-Validation Step 2): Measure the remaining L-asparaginase activity using a standard Nessler's reagent assay to detect ammonia release from the natural substrate, L-asparagine. Plot log(residual activity) versus time to calculate the inactivation rate constant (
kinact
).
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Metabolomics Researchers, and Drug Development Scientists
Document Type: Advanced Methodology and Application Guide
Introduction & Mechanistic Context
2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or 2-amino-4-oxovaleric acid;
C5H9NO3
) is a non-proteinogenic
α
-amino acid characterized by an oxo substitution at the C4 position. In recent years, this highly polar metabolite has emerged as a critical node in both host-pathogen metabolomics and antifungal drug development.
From a diagnostic perspective, 4-oxonorvaline is a sensitive biomarker for metabolic dysregulation. It is significantly downregulated in the serum of pigs infected with the African Swine Fever Virus (ASFV) [1], while being markedly upregulated in the expressed prostatic secretions (EPS) of patients with Chronic Prostatitis/Chronic Pelvic Pain Syndrome (CP/CPPS) [2], and in the stigmas of plants experiencing distant hybrid incompatibility [3].
Biochemically, 4-oxonorvaline and its derivatives (e.g., 5-hydroxy-4-oxonorvaline) act as potent antimetabolites. By structurally mimicking aspartate semialdehyde, 4-oxonorvaline functions as an enzyme-assisted suicide inhibitor of homoserine dehydrogenase (HSD). Because HSD is essential for the biosynthesis of methionine, threonine, and isoleucine in fungi and bacteria—but is absent in mammals—4-oxonorvaline is a highly valuable scaffold for targeted antifungal drug design[4].
The following guide details two field-proven workflows: a targeted Hydrophilic Interaction Liquid Chromatography (HILIC)-MS/MS protocol for quantifying 4-oxonorvaline in complex biological matrices, and an enzymatic assay for evaluating its inhibitory kinetics against HSD.
Because 4-oxonorvaline is a low-molecular-weight (Exact Mass: 131.0582 Da), highly polar molecule, standard reversed-phase (C18) chromatography fails to retain it, causing it to elute in the void volume where severe ion suppression occurs. Therefore, HILIC using an amide-bonded stationary phase is mandatory. Furthermore, the C4 oxo-group is susceptible to thermal degradation; thus, extraction must be performed at -20°C to rapidly quench transaminase activity and preserve structural integrity.
Step-by-Step Methodology
Step 1: Sample Quenching and Extraction
Aliquot 50 µL of biological sample (e.g., serum or EPS) into a pre-chilled microcentrifuge tube.
Add 200 µL of cold (-20°C) extraction solvent (Methanol:Acetonitrile, 1:1 v/v) containing a stable isotope-labeled internal standard (e.g.,
13C5
-Glutamic acid at 1 µg/mL) to correct for matrix effects.
Vortex vigorously for 30 seconds, then incubate at -20°C for 1 hour to ensure complete protein precipitation.
Centrifuge at 14,000 × g for 15 minutes at 4°C.
Step 2: Sample Concentration
Transfer 150 µL of the supernatant to a clean total recovery vial.
Evaporate to dryness using a vacuum centrifuge (SpeedVac) at room temperature (do not exceed 30°C to prevent oxo-group degradation).
Reconstitute the pellet in 50 µL of Acetonitrile:Water (50:50, v/v). Vortex and sonicate for 5 minutes in an ice bath.
Mobile Phase A: 10 mM Ammonium Acetate in Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: Start at 95% B, hold for 1 min, drop to 50% B over 6 mins, hold for 2 mins, return to 95% B for 3 mins re-equilibration.
Validation/QC: Inject a pooled Quality Control (QC) sample every 10 experimental samples. The system is considered validated if the retention time drift is <5% and the peak area Coefficient of Variation (CV) for the internal standard is <15%.
Data Presentation: Analytical Parameters & Pathological Context
Table 1: LC-MS/MS MRM Parameters for 4-Oxonorvaline
Analyte
Exact Mass
Polarity
Precursor Ion (m/z)
Collision Energy (eV)
Cone Voltage (V)
2-Amino-4-oxopentanoic acid
131.0582
Negative
130.05 [M-H]-
15 - 25 (Optimized)
30
13C5
-Glutamic acid (IS)
152.0620
Negative
151.06 [M-H]-
20
35
Table 2: Representative Fold-Changes in Pathological Models
Biological Matrix
Condition / Disease Model
Log2 Fold-Change
Biological Implication
Reference
Porcine Serum
African Swine Fever Virus (ASFV)
-1.5 to -2.0 (Down)
Viral hijacking of host amino acid metabolism
[1]
Human EPS
Chronic Prostatitis (CP/CPPS)
+2.52 (Up)
Oxidative damage and localized immune dysregulation
To evaluate 4-oxonorvaline as an antifungal lead, its inhibitory kinetics against Homoserine Dehydrogenase (HSD) must be quantified. HSD catalyzes the NAD(P)H-dependent reduction of aspartate-4-semialdehyde (ASA) to homoserine. 4-oxonorvaline acts as a competitive or suicide inhibitor. The assay is monitored continuously by tracking the oxidation of NADH at 340 nm.
Step-by-Step Methodology
Step 1: Reagent Preparation
Assay Buffer: Prepare 100 mM Potassium Phosphate buffer, pH 7.5, containing 1 mM DTT (Dithiothreitol) to stabilize the enzyme's active site sulfhydryl groups.
Substrate Mix: Prepare a fresh solution of 0.5 mM NADH and 2 mM Aspartate-4-semialdehyde (ASA) in the assay buffer.
Inhibitor Titration: Prepare serial dilutions of 4-oxonorvaline ranging from 10 µM to 5 mM in assay buffer.
In a 96-well UV-transparent microplate, add 10 µL of the purified recombinant HSD enzyme (e.g., from Candida albicans or Saccharomyces cerevisiae) to 170 µL of the Substrate Mix.
Controls:
Negative Control (No Enzyme): 10 µL buffer + 170 µL Substrate Mix (Validates that NADH does not auto-oxidize).
Positive Control: Use a known HSD inhibitor (e.g., RI-331 / 5-hydroxy-4-oxonorvaline) to validate assay sensitivity.
Add 20 µL of the 4-oxonorvaline dilutions to the respective wells to initiate the reaction.
Immediately place the plate in a microplate reader pre-warmed to 30°C.
Record the absorbance at 340 nm (
A340
) every 15 seconds for 10 minutes.
Step 3: Data Analysis
Calculate the initial velocity (
V0
) from the linear portion of the
A340
depletion curve.
Plot the fractional activity (
Vi/V0
) against the inhibitor concentration to determine the
IC50
.
For mechanism-based (suicide) inhibition, plot the natural log of remaining enzyme activity versus time to extract the inactivation rate constant (
kinact
).
References
Shi, Z., et al. (2024). "Identification and verification of the role of key metabolites and metabolic pathways on ASFV replication." iScience, 27(4), 109345.[Link]
Zhang, F., et al. (2025). "Chronic prostatitis/chronic pelvic pain syndrome induces metabolomic changes in expressed prostatic secretions and plasma." Asian Journal of Andrology, 27(1), 101-112.[Link]
Jia, W., et al. (2025). "Non-Target Metabolomics Reveals Changes in Metabolite Profiles in Distant Hybrid Incompatibility Between Paeonia sect. Moutan and P. lactiflora." MDPI / PMC Archive.[Link](Note: Sourced directly via PMC indexing for Paeonia hybrid incompatibility metabolomics).
Jastrzebowska, K., & Gabriel, I. (2015). "Inhibitors of amino acids biosynthesis as antifungal agents." Amino Acids, 47(2), 227-249.[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: 2-Amino-4-oxopentanoic Acid (4-Oxonorvaline) Synthesis
Welcome to the advanced troubleshooting and methodology center for the synthesis of 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or HON). This non-proteinogenic α -amino acid is a critical isostere of aspara...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the advanced troubleshooting and methodology center for the synthesis of 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or HON). This non-proteinogenic
α
-amino acid is a critical isostere of asparagine and a potent antifungal agent that targets homoserine dehydrogenase[1]. However, its
γ
-keto structure presents significant synthetic challenges, primarily concerning intramolecular cyclization, stereocontrol, and deprotection degradation.
This guide provides drug development professionals and synthetic chemists with field-proven protocols, mechanistic causality, and biocatalytic alternatives to overcome these bottlenecks.
Part 1: Troubleshooting Guides & FAQs
Q1: My final product is degrading into a complex mixture during isolation. Why is this happening, and how can I prevent it?
The Causality: The fundamental vulnerability of 2-amino-4-oxopentanoic acid is the proximity of the
α
-amino group to the
γ
-ketone. In neutral to basic aqueous conditions (pH > 7), the nucleophilic primary amine attacks the electrophilic carbonyl carbon. This intramolecular condensation results in the loss of water and the formation of a 1-pyrroline-5-carboxylic acid derivative (a cyclic Schiff base).
The Solution: You must maintain strict N-protection (e.g., using N-Boc or N-PMP groups) until the absolute final step of your synthesis[2]. When deprotecting, maintain an acidic environment (pH 2-4) to keep the amine protonated (
−NH3+
), rendering it non-nucleophilic. Isolate the product strictly as a hydrochloride or trifluoroacetate salt.
Q2: I am using a fluorovinyl precursor, but my yields after hydrolysis are unacceptably low (<30%). What is going wrong?
The Causality: The hydrolysis of fluorovinyl moieties (e.g., 2-amino-4-fluoropent-4-enoic acid) to the corresponding
γ
-ketone typically requires drastic conditions, such as refluxing in 6N HCl for up to 20 hours[3]. These harsh thermodynamic conditions cause concurrent decomposition of the amino acid backbone, leading to overall yields around 28% despite high enantiomeric excess (>95% ee)[4].
The Solution: Abandon harsh thermodynamic hydrolysis. Instead, utilize an L-proline-catalyzed direct asymmetric Mannich reaction using N-PMP-protected
α
-ethylglyoxylate and ketone donors. This allows for much milder oxidative deprotection using Ceric Ammonium Nitrate (CAN)[5].
Q3: Chemical asymmetric synthesis is proving too costly for scale-up. Are there viable biocatalytic alternatives?
The Causality: Traditional chemical synthesis relies on stoichiometric chiral auxiliaries (like camphor-based esterimines)[4], which are atom-inefficient.
The Solution: Yes. Recent advancements utilize Imine Reductases (IRED) or engineered amino acid dehydrogenases. Specifically, wild-type dehydrogenases from Petrotoga mobilis possess a highly specific binding pocket that recognizes the carboxylic group of
γ
-keto acids. This enzyme catalyzes the highly enantioselective reductive amination of 4-oxopentanoic acid directly into (S)-2-amino-4-oxopentanoic acid using NADPH and an ammonia source[6].
Part 2: Mechanistic Visualizations
Degradation Pathway vs. Protected Synthetic Route
The following diagram illustrates the thermodynamic trap of intramolecular cyclization and the logical bypass using protonation/protection strategies.
Fig 1: Reaction logic showing the necessity of N-protection to prevent spontaneous pyrroline formation.
Biocatalytic Reductive Amination Cascade
Fig 2: Biocatalytic cascade leveraging Petrotoga mobilis enzymes for direct asymmetric synthesis.
Part 3: Standardized Experimental Protocols
Protocol A: Chemical Synthesis via Asymmetric Mannich Reaction
This protocol circumvents harsh hydrolysis by utilizing mild oxidative deprotection, ensuring the integrity of the
γ
-ketone[2].
Step 1: Mannich Condensation
Dissolve N-PMP-protected
α
-ethylglyoxylate (1.0 eq) and the appropriate ketone donor (acetone equivalent, 5.0 eq) in anhydrous DMSO.
Add L-proline (20 mol%) as the chiral organocatalyst.
Stir the reaction mixture at room temperature for 24-48 hours under an inert argon atmosphere.
Self-Validation Check: Monitor via TLC/LC-MS. The reaction is complete when the glyoxylate is consumed. The intermediate should show a distinct M+1 mass corresponding to the N-PMP
γ
-keto ester.
Step 2: Mild Deprotection & Salt Isolation
Dissolve the purified intermediate in a 4:1 mixture of Acetonitrile and Water.
Cool to 0°C and slowly add Ceric Ammonium Nitrate (CAN, 3.0 eq) to oxidatively cleave the N-PMP group.
Stir for 45 minutes. Quench with a saturated
NaHCO3
solution, ensuring the pH does not exceed 6 to prevent cyclization.
Extract the aqueous layer, acidify to pH 2 using 1M HCl, and lyophilize immediately to yield the (S)-2-amino-4-oxopentanoic acid hydrochloride salt.
Utilizing engineered enzymes for high atom economy and stereocontrol[6].
Reaction Setup: Prepare a 100 mM potassium phosphate buffer (pH 7.5).
Substrate Loading: Add 4-oxopentanoic acid (50 mM) and ammonium chloride (500 mM) to the buffer.
Cofactor Recycling: Add NADPH (1 mM), glucose (100 mM), and glucose dehydrogenase (GDH, 10 U/mL) to establish a continuous hydride recycling system.
Enzyme Addition: Introduce the purified dehydrogenase from Petrotoga mobilis (or SEQ ID NO:2 variant from Cystobacter fuscus) at 5 mg/mL.
Incubation: Incubate at 30°C with gentle agitation (150 rpm) for 24 hours.
Self-Validation Check: Pull a 100
μ
L aliquot, derivatize with Marfey's reagent, and analyze via chiral HPLC to confirm >95% ee for the (S)-enantiomer.
Part 4: Quantitative Data & Benchmarks
The following table summarizes the performance metrics of the primary synthetic strategies discussed in this guide. Use this data to select the appropriate workflow based on your scale and purity requirements.
Technical Support Center: Optimizing Reaction Conditions for 2-Amino-4-oxopentanoic Acid
Welcome to the technical support center for the synthesis and optimization of 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline). This molecule is a valuable non-proteinogenic α-amino acid and a key intermediate...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis and optimization of 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline). This molecule is a valuable non-proteinogenic α-amino acid and a key intermediate in various biochemical and pharmaceutical applications[1]. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. Here, we provide in-depth, evidence-based solutions to optimize your reaction conditions, improve yields, and ensure the highest purity of your final product.
Part 1: Troubleshooting Guide
This section addresses specific, common problems encountered during the synthesis of 2-Amino-4-oxopentanoic acid in a question-and-answer format.
Issue 1: Low or Inconsistent Product Yield
Q1: My reaction yield is significantly lower than expected. What are the primary factors I should investigate?
A1: Low yields in the synthesis of γ-keto-α-amino acids are often multifactorial. The most common culprits are incomplete reactions, competing side reactions, product degradation, and suboptimal reagent choice. A systematic approach is crucial.[2]
Causality—Incomplete Reactions: The condensation or alkylation steps required for synthesis may have high activation energies. If the reaction temperature is too low or the reaction time is too short, you will see a significant amount of unreacted starting material.
Solution: Monitor the reaction progress using an appropriate analytical technique like Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting materials are still present after the expected reaction time, consider incrementally increasing the temperature or extending the reaction duration. However, be cautious, as excessive heat can promote side reactions or product degradation.[2]
Causality—Side Reactions: Depending on your synthetic route (e.g., alkylation of a glycine enolate equivalent or a Mannich-type reaction), various side reactions can occur. For instance, self-condensation of ketone-containing starting materials or dialkylation of the glycine substrate can significantly consume reagents and reduce the yield of the desired product.
Solution: Lowering the reaction temperature can sometimes disfavor side reactions that have higher activation energies than the primary reaction.[2] Additionally, ensure slow, controlled addition of reagents, particularly strong bases or highly reactive electrophiles, to maintain a low instantaneous concentration and minimize unwanted reactions.
Causality—Product Degradation: The product, 2-Amino-4-oxopentanoic acid, contains both an amino group and a ketone, making it susceptible to degradation under harsh pH or temperature conditions, especially during workup and purification.
Solution: Maintain a neutral or slightly acidic pH during the workup and purification steps. Avoid prolonged exposure to strong acids or bases. If possible, perform purification steps at reduced temperatures (e.g., 4-8 °C)[3].
Issue 2: Significant Impurity Profile in the Final Product
Q2: My final product shows multiple impurities after purification. How can I identify and minimize them?
A2: Impurity generation is a common challenge. The identity of the impurities is highly dependent on the specific synthetic route employed.
Identification: The first step is to characterize the impurities. Techniques like LC-MS can provide the molecular weights of the byproducts, offering clues to their structure. Nuclear Magnetic Resonance (NMR) spectroscopy of the impure product can also reveal characteristic signals of common side products.
Minimization Strategies:
Stoichiometry Control: Carefully control the stoichiometry of your reactants. An excess of either the nucleophile or the electrophile can lead to side products like dialkylated species.
Protecting Groups: Ensure that reactive functional groups not involved in the desired transformation are adequately protected. For example, using a suitable protecting group for the amino function (e.g., Boc or Fmoc) can prevent unwanted side reactions.[2]
Purification Method Optimization: Standard purification methods for amino acids, such as ion-exchange chromatography, are highly effective at separating the desired product from charged or uncharged impurities.[4][5] Recrystallization can also be a powerful tool if a suitable solvent system is identified.[5]
Part 2: Frequently Asked Questions (FAQs)
This section covers broader conceptual and practical questions regarding the synthesis of 2-Amino-4-oxopentanoic acid.
Q3: What are the most common synthetic strategies for 2-Amino-4-oxopentanoic acid and what are their relative merits?
A3: Several strategies exist, with the most common being either chemical synthesis or biosynthesis.
Chemical Synthesis: Often involves the alkylation of a protected glycine derivative with a suitable three-carbon electrophile. For example, the alkylation of a glycine Schiff base complex (e.g., a Ni(II) complex) offers excellent stereocontrol.[6] Another approach is the Mannich reaction of ketones with benzoxazinones, catalyzed by proline, which can yield derivatives in high yields with excellent stereoselectivity.[7] Chemical methods offer versatility but can sometimes require harsh conditions or expensive reagents.
Biosynthesis: This approach typically uses engineered microorganisms. The C4 (Shemin) pathway, which involves the condensation of succinyl-CoA and glycine by the enzyme 5-aminolevulic acid synthase (ALAS), is a common route.[8] Biosynthesis is often considered a "greener" and more sustainable approach, but requires significant investment in metabolic engineering and fermentation optimization.[9]
Q4: How critical is pH control during the reaction and workup?
A4: pH control is absolutely critical. Amino acids are amphoteric molecules, and their solubility and stability are highly pH-dependent.[3]
During Reaction: For reactions involving enolates or other carbanionic intermediates, a strong base is required to ensure complete deprotonation. The pH will be inherently high.
During Workup and Purification: During the aqueous workup, adjusting the pH to the isoelectric point (pI) of 2-Amino-4-oxopentanoic acid will minimize its solubility in the aqueous phase, which can aid in its precipitation or extraction. However, for purification by ion-exchange chromatography, the pH must be carefully controlled to ensure the molecule carries the correct charge to bind to the resin.[4][10] For cation exchange, the pH should be below the pI; for anion exchange, it should be above the pI.
Q5: My starting materials are expensive. How can I ensure my reaction is efficient to maximize their use?
A5: Maximizing efficiency requires careful planning and execution.
Reagent Quality: Always use high-purity, dry reagents and solvents. Water can quench anionic intermediates and hydrolyze sensitive functional groups. Ensure your starting materials have not degraded during storage.[2]
Inert Atmosphere: For reactions involving organometallics or strong bases, maintaining an inert atmosphere (e.g., under Nitrogen or Argon) is essential to prevent quenching by atmospheric oxygen and moisture.
Test Reactions: Before committing to a large-scale reaction, perform small-scale test reactions to confirm the reactivity of your reagents and to find the optimal reaction time and temperature. This can save a significant amount of valuable material.
Part 3: Protocols and Data
Experimental Protocol: Asymmetric Synthesis via Ni(II) Complex Alkylation
This protocol is a generalized procedure based on established methods for the asymmetric synthesis of α-amino acids.[6]
Step 1: Formation of the Chiral Ni(II) Complex
To a solution of the chiral auxiliary (e.g., (S)-2-[N-(N'-benzylprolyl)amino]benzophenone) in a suitable solvent like methanol, add nickel(II) nitrate hexahydrate and glycine.
Add a base, such as sodium methoxide, and heat the mixture to reflux until the formation of the deep red Ni(II) complex is complete (typically monitored by TLC).
Cool the reaction mixture and isolate the complex by filtration.
Step 2: Asymmetric Alkylation
Suspend the dried Ni(II) complex in a polar aprotic solvent (e.g., DMF).
Add a powdered base (e.g., KOH) and stir the mixture under an inert atmosphere.
Cool the mixture (e.g., to 0 °C) and add the alkylating agent (e.g., 1-bromo-2-propanone).
Allow the reaction to warm to room temperature and stir until the starting complex is consumed.
Quench the reaction by adding water, which will precipitate the alkylated complex. Filter and dry the product.
Step 3: Decomplexation and Isolation
Suspend the alkylated complex in a solvent mixture (e.g., DME/water).
Add 6N HCl and heat the mixture (e.g., 40-50 °C) to break apart the complex.[6]
After decomplexation is complete, the solution can be further processed. The chiral auxiliary can be recovered by extraction.
The aqueous layer containing the hydrochloride salt of 2-Amino-4-oxopentanoic acid can be purified by ion-exchange chromatography.[5]
Increase reaction temperature incrementally or prolong reaction time.
Overcomes the activation energy barrier for the reaction.[2]
Side Reactions
LC-MS/NMR shows unexpected byproducts.
Lower reaction temperature; ensure slow addition of reagents.
Reduces the rate of competing reaction pathways which may have higher activation energies.[2]
Product Degradation
Product loss during workup/purification.
Maintain neutral or slightly acidic pH; use cold conditions (4-8°C).
Amino acids can be unstable at pH extremes or elevated temperatures.[3]
Poor Reagent Quality
Reaction fails to initiate or proceeds sluggishly.
Use freshly opened or purified reagents and anhydrous solvents.
Impurities (e.g., water) can quench sensitive reagents and inhibit the reaction.[2]
Part 4: Visual Guides
Diagram 1: General Troubleshooting Workflow for Low Yield
Caption: Interrelated factors affecting the optimization of the synthesis reaction.
References
Lin, Y. H., et al. (2021). Challenges and opportunities of bioprocessing 5-aminolevulinic acid using genetic and metabolic engineering: a critical review. PMC. Retrieved from [Link]
Zhang, B., et al. (2018). A New Strategy for Production of 5-Aminolevulinic Acid in Recombinant Corynebacterium glutamicum with High Yield. PMC. Retrieved from [Link]
Alonso, E. R., et al. (2017). Metal-free, direct conversion of α-amino acids into α-keto γ-amino esters for the synthesis of α,γ-peptides. PubMed. Retrieved from [Link]
Peko, T. C., et al. (2021). Optimization of carbon-11-carboxylate exchange of α-amino acids. ScienceDirect. Retrieved from [Link]
SciSpace. (2010). A New Approach to the Synthesis of γ-Keto α-Amino Acids: Synthesis of Optically Pure 5-Hydroxy-4-oxo-L-norvaline, L-HON. Retrieved from [Link]
Lee, H. Y., & Kim, H. (2003). Efficient synthesis of enantiopure beta-amino-gamma-keto acids from l-homoserine. Organic Letters. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of γ‐keto‐α‐amino acid derivatives. Retrieved from [Link]
MDPI. (2021). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules. Retrieved from [Link]
PubChem. (n.d.). 2-Amino-4-oxopentanoic acid. Retrieved from [Link]
Frontiers. (2022). A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]
Frontiers. (2020). Natural 5-Aminolevulinic Acid: Sources, Biosynthesis, Detection and Applications. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]
ACS Publications. (2022). Synergistic Improvement of 5-Aminolevulinic Acid Production with Synthetic Scaffolds and System Pathway Engineering. ACS Synthetic Biology. Retrieved from [Link]
Diaion. (n.d.). Separation and Refining of Amino acids. Retrieved from [Link]
PMC. (2022). A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase. PMC. Retrieved from [Link]
Frontiers. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]
Google Patents. (n.d.).US4956471A - Process for isolating and purifying amino acids.
ResearchGate. (2010). A new and concise strategy to the enantioselective synthesis of (S)-2-amino-4-oxo-4-(pyridine-2-yl) butanoic acid from aspartic acid. Retrieved from [Link]
ResearchGate. (2022). Impact of preparation pH and temperature on amino acid stability of highly concentrated cell culture feed media. Retrieved from [Link]
Biotage. (2023). How long are amino acid stock solutions stable for successful solid phase peptide synthesis? Retrieved from [Link]
Technical Support Center: 2-Amino-4-oxopentanoic Acid Purification
Advanced Troubleshooting & Methodologies for Keto-Amino Acid Isolation Scientist's Foreword Welcome to the Technical Support Center. As a Senior Application Scientist in downstream processing, I frequently consult with r...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Troubleshooting & Methodologies for Keto-Amino Acid Isolation
Scientist's Foreword
Welcome to the Technical Support Center. As a Senior Application Scientist in downstream processing, I frequently consult with researchers struggling to isolate 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline). This non-proteinogenic
α
-amino acid presents a "perfect storm" of purification challenges: extreme hydrophilicity, zwitterionic behavior, and a highly reactive gamma-keto group.
Generic purification templates will fail here. To successfully isolate this compound, you must design your workflow around its specific physicochemical constraints. This guide bypasses standard advice to provide field-proven, mechanistically grounded solutions for your separation workflows.
Part 1: Physicochemical Profiling
Before attempting any purification, you must understand the quantitative parameters driving the molecule's behavior. The table below summarizes the critical data that dictates our experimental choices.
Extreme hydrophilicity. The molecule is entirely water-soluble, rendering standard liquid-liquid extraction (LLE) or standard C18 reverse-phase chromatography useless.
High risk of intramolecular Schiff base formation. The C2 amine can attack the C4 ketone if the pH is not strictly controlled.
Part 2: Troubleshooting Guides & FAQs
Q: Why do I experience massive product loss during standard organic extraction?A: 2-Amino-4-oxopentanoic acid is a highly polar zwitterion at physiological pH[2]. With an XLogP3 of -3.7, it strongly prefers the aqueous phase. Attempting liquid-liquid extraction (LLE) with organic solvents like ethyl acetate or dichloromethane will fail because the molecule cannot partition into the organic layer.
Solution: Abandon LLE entirely. Utilize cation-exchange chromatography to capture the zwitterion directly from the aqueous reaction mixture, or use solid-phase extraction (SPE) designed for highly polar analytes.
Q: My LC-MS initially shows the correct mass (m/z 132), but the purified fractions degrade upon concentration. What is the mechanism?A: You are observing intramolecular cyclization. The molecule contains both a primary amine at C2 and a ketone at C4[1]. Under basic conditions—or at elevated temperatures during rotary evaporation—the unprotonated amine acts as a strong nucleophile, attacking the C4 carbonyl to form a cyclic Schiff base (a pyrroline derivative) and releasing water.
Solution: Maintain the pH between 3.0 and 4.5 during purification to keep the amine protonated (as
−NH3+
), rendering it non-nucleophilic. Always remove solvents via lyophilization (freeze-drying) at low temperatures rather than using heat-assisted rotary evaporation.
Q: How can I effectively separate 2-amino-4-oxopentanoic acid from its enzymatic precursor, 2,4-diaminopentanoate?A: In biocatalytic workflows utilizing 2,4-diaminopentanoate dehydrogenase[3], separating the product from the substrate is notoriously difficult due to their structural similarities. However, the precursor has two basic amino groups, whereas your product has only one.
Solution: Exploit this charge differential using a strong cation-exchange resin. If you elute with a shallow pH gradient, the mono-amino product (net charge ~0 at pH 6) will elute significantly earlier than the diamino precursor (net charge +1 at pH 6).
Part 3: Optimized Purification Workflow
Fig 1. Optimized downstream purification workflow for 2-Amino-4-oxopentanoic acid.
Part 4: Self-Validating Experimental Protocol
This two-dimensional aqueous purification protocol is designed to prevent cyclization while maximizing recovery. Every phase includes a self-validation check to ensure process integrity.
Quench: Terminate the biocatalytic reaction by lowering the pH to 3.5 using 1 M Formic Acid.
Causality: This instantly halts dehydrogenase activity[3] and protonates the C2 amine, preventing intramolecular Schiff base formation.
Clearance: Pass the mixture through a 10 kDa Molecular Weight Cut-Off (MWCO) ultrafiltration membrane.
Self-Validation Check: Perform a Bradford assay on the permeate. It should read negative for protein, confirming the complete removal of enzymes that could foul downstream columns.
Phase 2: Charge-Based Capture (Cation-Exchange)
Load: Apply the ultrafiltrate onto a pre-equilibrated strong cation-exchange column (e.g., Dowex 50W-X8, H⁺ form).
Wash: Wash with 3 column volumes (CV) of deionized water to elute neutral and anionic impurities (e.g., unreacted keto-acid byproducts).
Elute: Elute the target compound using a step gradient of aqueous ammonia (0.1 M to 0.5 M).
Self-Validation Check: Spot 1 µL of each fraction onto a silica TLC plate, heat, and stain with Ninhydrin. 2-Amino-4-oxopentanoic acid will appear as a distinct purple/yellow spot. Pool only the positive fractions.
Phase 3: Polishing & Isolation (HILIC)
pH Adjustment: Immediately adjust the pooled ninhydrin-positive fractions back to pH 4.0 with Formic Acid to re-stabilize the molecule.
Chromatography: Inject onto a preparative HILIC column (Amide or Zwitterionic stationary phase). Run an isocratic elution using 70% Acetonitrile / 30% 10 mM Ammonium Formate (pH 4.0).
Detection: Monitor the eluent via LC-MS (ESI+) tracking m/z 132.06[1].
Causality: UV-Vis detection is highly unreliable for this compound because it lacks aromatic rings or extended conjugated systems[4]. Mass-directed fractionation is mandatory.
Isolation: Pool the target fractions, flash-freeze at -80°C, and lyophilize for 48 hours to yield the pure compound as a stable white powder. Store desiccated at -20°C.
Technical Support Center: Method Refinement for 2-Amino-4-oxopentanoic Acid Quantification
Welcome to the technical support resource for the quantitative analysis of 2-Amino-4-oxopentanoic acid (4-oxonorvaline). This guide is designed for researchers, scientists, and drug development professionals who are navi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support resource for the quantitative analysis of 2-Amino-4-oxopentanoic acid (4-oxonorvaline). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of accurately measuring this non-proteinogenic amino acid. My goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and refine your methods effectively. We will explore common challenges from sample preparation to final data analysis, grounded in established analytical principles and field-proven insights.
Frequently Asked Questions (FAQs)
This section addresses foundational questions you may have before embarking on your quantification workflow.
Q1: What is 2-Amino-4-oxopentanoic acid and why is its quantification challenging?
2-Amino-4-oxopentanoic acid is an alpha-amino acid characterized by a ketone group at the 4-position.[1] Its structure presents a unique set of analytical challenges. Like other amino acids, it is highly polar and exists as a zwitterion at physiological pH, making it difficult to retain on standard reversed-phase chromatography columns.[2][3] Furthermore, the presence of both an amine and a ketone functional group can lead to potential instability or unwanted side reactions during sample preparation and analysis.
Q2: What are the primary analytical platforms for quantifying this molecule?
Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred platform for its high sensitivity and selectivity, which are crucial for analysis in complex biological matrices.[2][4] Gas Chromatography-Mass Spectrometry (GC-MS) is also a viable option but almost always requires a two-step derivatization process to make the analyte volatile and thermally stable.[5][6]
Q3: Is chemical derivatization necessary for the analysis of 2-Amino-4-oxopentanoic acid?
While direct analysis is sometimes possible, derivatization is highly recommended for robust and sensitive quantification. The primary reasons are:
To Improve Chromatographic Retention: Derivatization can significantly decrease the polarity of the analyte, leading to better retention and peak shape on reversed-phase columns.
To Enhance Ionization Efficiency: Many derivatizing agents add a readily ionizable moiety to the molecule, dramatically increasing the signal intensity in the mass spectrometer.[7]
To Increase Stability: By capping the reactive amino group, derivatization can improve the stability of the analyte throughout the analytical process.[8]
Q4: What are the most critical factors for ensuring data accuracy and reproducibility?
Three factors are paramount:
Sample Stability: The stability of amino acids in biological samples can be variable. It is crucial to minimize pre-analytical variability by standardizing collection procedures and storage conditions (e.g., -80°C) and limiting freeze-thaw cycles.[9][10]
Matrix Effects: Endogenous substances in biological matrices can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[2] Proper sample cleanup and the use of a stable isotope-labeled internal standard are essential for mitigation.
Method Validation: A rigorously validated method that assesses linearity, accuracy, precision, and limits of detection and quantification is non-negotiable for reliable results, as outlined by bodies like the AOAC.[11]
Troubleshooting and Method Refinement Guide
This section is structured in a problem-and-solution format to directly address issues you may encounter during method development and execution.
Problem 1: Poor or Inconsistent Chromatographic Performance
Symptom: You observe poor peak shape (e.g., tailing, fronting), minimal or no retention on a C18 column, or drifting retention times.
Underlying Cause: This is the most common issue for polar, zwitterionic compounds like 2-Amino-4-oxopentanoic acid. The analyte has minimal interaction with the nonpolar stationary phase of traditional reversed-phase columns.
Solutions & Refinements:
Implement Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention of polar compounds. They utilize a high organic mobile phase, and retention is based on the partitioning of the analyte into a water-enriched layer on the surface of the polar stationary phase.
Protocol Insight: An example HILIC setup would involve a mobile phase A of aqueous ammonium formate and a mobile phase B of acetonitrile.[9] The gradient would start at a high percentage of B (e.g., 90%) and gradually decrease.
Utilize Ion-Pair Chromatography: Adding an ion-pairing reagent (e.g., nonafluoropentanoic acid, NFPA) to the mobile phase can form a neutral complex with the charged analyte, increasing its hydrophobicity and retention on a reversed-phase column.[12]
Expert Caution: While effective, ion-pairing reagents can be difficult to flush from the LC-MS system and may cause long-term signal suppression. This approach should be used with dedicated columns and systems if possible.
Employ Chemical Derivatization: As mentioned in the FAQs, derivatization is a robust solution. By neutralizing the charge and adding a hydrophobic group, you can transform the analyte into a molecule well-suited for reversed-phase chromatography.
Workflow for Analytical Method Selection
The following decision tree illustrates a logical workflow for selecting and optimizing your analytical approach.
Caption: Decision tree for analytical method development.
Problem 2: Low Sensitivity and High Matrix Interference
Symptom: The analyte signal is weak, the signal-to-noise ratio is poor, and results vary significantly between neat solutions and biological matrix samples.
Underlying Cause: This points to inefficient ionization of the native compound and/or ion suppression from co-eluting endogenous components in the sample matrix (e.g., salts, phospholipids).
Solutions & Refinements:
Optimize Sample Preparation: A "dilute-and-shoot" approach is rarely sufficient for complex matrices.[3] A robust sample preparation workflow is critical for removing interferences before they enter the analytical instrument.
Protein Precipitation (PPT): The simplest method, typically using cold acetonitrile or methanol, to crash out proteins. While fast, it does not remove other soluble interferences like salts.
Solid-Phase Extraction (SPE): Offers superior cleanup by using a stationary phase to selectively bind either the analyte or the interferences. Mixed-mode or ion-exchange SPE cartridges are particularly effective for amino acids.
Liquid-Liquid Extraction (LLE): Can be employed post-derivatization to transfer the now more non-polar analyte into an immiscible organic solvent, leaving polar interferences behind in the aqueous phase.[13]
General Sample Preparation Workflow
Caption: A typical workflow for biological sample preparation.
Select an Appropriate Derivatization Reagent: Choose a reagent that not only improves chromatography but also enhances ionization. Reagents that introduce a permanently charged group or a readily protonated/deprotonated site are ideal.
Hydrolysis product can interfere; lower selectivity.
Table 1: Comparison of common derivatization reagents for amino acid analysis.
Problem 3: Inconsistent or Failed Derivatization
Symptom: You see little to no derivatized product, or the peak area of your analyte is highly variable across a batch, leading to poor precision.
Underlying Cause: Derivatization reactions are sensitive to specific conditions. Failure to control these parameters will result in incomplete or inconsistent reactions.
Solutions & Refinements:
Strict pH Control: Most derivatization reagents that target amines require a specific basic pH (typically pH 8-10) to ensure the amino group is deprotonated and nucleophilic. Use a robust buffer (e.g., borate buffer) to maintain the correct pH after adding the sample.
Ensure Molar Excess of Reagent: The derivatization reaction should not be limited by the amount of reagent. A significant molar excess (e.g., 10-fold or higher) of the reagent relative to the total expected amino acid concentration is necessary to drive the reaction to completion.
Control Temperature and Time: Follow the protocol's specifications for reaction temperature and time precisely. Some reactions are rapid at room temperature (e.g., FMOC-Cl), while others require heating (e.g., AQC) to proceed efficiently.[8][14] Quench the reaction if necessary to prevent side product formation.
Avoid Interfering Buffer Components: Buffers containing primary or secondary amines, such as Tris or HEPES, will compete with the analyte for the derivatization reagent and must be avoided.[15] Use buffers like phosphate or borate instead.
Example Protocol: Derivatization with AQC
Reconstitute Reagent: Prepare the AQC reagent solution in acetonitrile immediately before use, as it is moisture-sensitive.
Sample Preparation: To 10 µL of your sample/standard, add 70 µL of borate buffer (pH 8.8).
Initiate Reaction: Add 20 µL of the reconstituted AQC reagent. Vortex immediately.
Incubation: Heat the mixture at 55°C for 10 minutes.
Analysis: Cool the sample to room temperature. It is now ready for injection into the LC-MS/MS system. The derivatives are typically stable for several days at 4°C.[14]
Example LC-MS/MS Parameters
The following table provides a starting point for method development for a derivatized 2-Amino-4-oxopentanoic acid. Parameters must be empirically optimized.
Parameter
Setting
Rationale
LC Column
Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Appropriate for hydrophobic, derivatized analytes.
Mobile Phase A
0.1% Formic Acid in Water
Provides protons for efficient positive mode ionization.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Elutes the analyte from the RP column.
Gradient
5% B to 95% B over 8 minutes
A standard gradient to elute compounds of moderate hydrophobicity.
Flow Rate
0.4 mL/min
Typical for a 2.1 mm ID column.
Ionization Mode
Positive Electrospray (ESI+)
Most derivatization agents are designed for ESI+ sensitivity.
MS Analysis
Multiple Reaction Monitoring (MRM)
Provides the highest sensitivity and selectivity for quantification.
MRM Transition
Analyte-Specific (e.g., [M+H]+ → specific product ion)
Must be determined by infusing a derivatized standard.
Table 2: Example starting parameters for an LC-MS/MS method.
By systematically addressing these common challenges and understanding the scientific principles behind each step, you can develop a robust, reliable, and accurate method for the quantification of 2-Amino-4-oxopentanoic acid.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 423, 2-Amino-4-oxopentanoic acid. Available from: [Link]
Next Peptide. (S)-2-Amino-4-oxopentanoic acid. Available from: [Link]
Nishio, T., et al. (2024). Simultaneous quantification of 2-aminothiazoline-4-carboxylic acid and 2-aminothiazoline-4-oxoaminoethanoic acid utilizing chemical derivatization followed by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 242, 116027. Available from: [Link]
Le, T. T., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules, 26(6), 1726. Available from: [Link]
Takano, Y., et al. (2017). Amino acid analysis by ion-pair chromatography-mass spectrometry. Geochemical Journal, 51(3), 267-277. Available from: [Link]
van der Ende, M., et al. (2023). Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots. International Journal of Neonatal Screening, 9(3), 30. Available from: [Link]
Zhang, X., et al. (2020). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression. Journal of Pharmaceutical Analysis, 10(4), 367-375. Available from: [Link]
Shimbo, K., et al. (2011). Amino Acid Analysis via LC–MS Method After Derivatization with Quaternary Phosphonium. In: Amino Acid Analysis. Methods in Molecular Biology, vol 708. Humana Press. Available from: [Link]
Nishio, T., et al. (2024). Simultaneous quantification of 2-aminothiazoline-4-carboxylic acid and 2-aminothiazoline-4-oxoaminoethanoic acid utilizing chemical derivatization followed by liquid chromatography-tandem mass spectrometry. ResearchGate. Available from: [Link]
Jo, D., et al. (2023). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Atmosphere, 14(8), 1269. Available from: [Link]
Mykhailiuk, P. K. (2020). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molbank, 2020(2), M1131. Available from: [Link]
Zhang, Y., et al. (2020). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PeerJ, 8, e8458. Available from: [Link]
Waters Corporation. (2010). Derivatization of Amino Acids Using Waters AccQ•Tag Chemistry. Available from: [Link]
Pâlfi, V., et al. (2000). Synthesis of (2S,3S)-2-amino-3-methylpent-4-ynoic acid, a precursor amino acid for the preparation of tritium- or deuterium-labelled peptide in the isoleucine residue. Journal of the Chemical Society, Perkin Transactions 1, (22), 3941-3944. Available from: [Link]
AOAC International. (2017). AOAC SMPR® 2017.011 Standard Method Performance Requirements for Identification and Quantitation of Free Alpha Amino Acids. Available from: [Link]
Nishio, T., et al. (2022). Quantification of 2-aminothiazoline-4-carboxylic acid as a reliable marker of cyanide exposure using chemical derivatization followed by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 207, 114429. Available from: [Link]
Doughty, C. V., et al. (2023). Towards stable biologics: understanding co-excipient effects on hydrophobic interactions and solvent network integrity. Molecular Systems Design & Engineering, 8(1), 66-81. Available from: [Link]
Lork, K., et al. (2006). Sample preparation procedure for the quantitative analysis of samples containing amino acids. Google Patents.
Xue, Y., et al. (2022). A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase. Frontiers in Bioengineering and Biotechnology, 9, 808940. Available from: [Link]
Bio-Synthesis Inc. Amino Acid Analysis Sample Preparation Guidelines. Available from: [Link]
Ali, A., et al. (2023). Development of a Method for the Detection, Quantification, and Validation of 4‐Oxo‐2‐Nonenal in Cooked Meat. ResearchGate. Available from: [Link]
Wang, Y., et al. (2024). UHPLC-QQQ-MS/MS method for the simultaneous quantification of 18 amino acids in various meats. Frontiers in Nutrition, 11, 1475731. Available from: [Link]
comparing different synthesis routes for 2-Amino-4-oxopentanoic acid
Comprehensive Comparison of Synthesis Routes for 2-Amino-4-oxopentanoic Acid (4-Oxonorvaline) Executive Summary 2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline) is a highly valuable γ -keto- α -amino acid....
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Comparison of Synthesis Routes for 2-Amino-4-oxopentanoic Acid (4-Oxonorvaline)
Executive Summary
2-Amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline) is a highly valuable
γ
-keto-
α
-amino acid. It serves as a critical asparagine isostere in unnatural amino acid mutagenesis for probing hydrogen-bond networks in ion channels, an intermediate in the synthesis of antibiotics like 5-hydroxy-4-oxonorvaline, and a building block for prodrugs. The primary synthetic challenge lies in establishing the chiral
α
-center while preventing the premature reaction or degradation of the highly reactive
γ
-ketone moiety.
This guide objectively evaluates three distinct synthesis routes: Organocatalytic Asymmetric Mannich Reaction, Chiral Auxiliary-Directed Alkylation, and Biocatalytic Reductive Amination.
Mechanistic Causality:
This route utilizes an L-proline-catalyzed direct asymmetric Mannich reaction. L-proline acts as a bifunctional organocatalyst. Its secondary amine condenses with the ketone donor (acetone) to form an enamine, raising the HOMO of the nucleophile. Simultaneously, the carboxylic acid of L-proline hydrogen-bonds with the imine nitrogen of an N-PMP-protected
α
-imino ethyl glyoxylate. This dual-activation lowers the LUMO of the electrophile and rigidly directs the enamine attack exclusively to the Re-face, ensuring exceptional enantioselectivity for the (S)-enantiomer [1].
Reaction Setup: Dissolve N-PMP-protected
α
-imino ethyl glyoxylate (1.0 eq) in a 4:1 (v/v) mixture of DMSO and acetone at 25 °C.
Catalysis: Add 20 mol% L-proline. Stir for 2–12 hours.
Validation Checkpoint 1: Monitor the disappearance of the imine via TLC (Hexane/EtOAc 3:1). A complete shift to a lower Rf spot indicates full conversion.
Isolation: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via flash column chromatography.
Validation Checkpoint 2: Confirm enantiomeric excess (ee) >98% using chiral HPLC (e.g., Chiralpak AS-H column) prior to deprotection.
Deprotection: Cleave the PMP group using Ceric Ammonium Nitrate (CAN) in MeCN/H₂O, followed by mild ester hydrolysis using LiOH to yield (S)-2-amino-4-oxopentanoic acid.
Route 2: Chiral Auxiliary-Directed Alkylation
Mechanistic Causality:
This classical approach relies on the severe steric hindrance provided by an (R)-(+)-camphor moiety. When a camphor-based glycine ester imine is deprotonated by LDA, the resulting enolate's geometry is locked. The electrophile (3-bromo-2-fluoropropene) is forced to approach from the unshielded face, yielding high diastereoselectivity. Crucially, the fluorovinyl group is utilized as a "masked ketone." It easily survives the basic alkylation conditions but undergoes rapid hydrolysis to a methyl ketone during the harsh acidic cleavage of the camphor auxiliary [2].
Diastereoselective alkylation using a camphor-based chiral auxiliary.
Self-Validating Protocol:
Enolization: Cool a solution of the camphor-glycine Schiff base in dry THF to -78 °C under argon. Add LDA (1.1 eq) dropwise.
Validation Checkpoint 1: Quench a 50 µL aliquot with D₂O. Analyze via ¹H-NMR to confirm >95% deuterium incorporation at the
α
-carbon, ensuring complete enolate formation.
Alkylation: Add 3-bromo-2-fluoropropene (1.2 eq) and allow warming to 25 °C over 4 hours.
Hydrolysis & Unmasking: Isolate the intermediate and reflux in 6M HCl for 12 hours. This step simultaneously cleaves the camphor auxiliary, hydrolyzes the ester, and converts the fluorovinyl group to a ketone.
Validation Checkpoint 2: Verify the unmasking of the ketone via ¹³C-NMR (appearance of a distinct carbonyl resonance at ~207 ppm).
Route 3: Biocatalytic Reductive Amination
Mechanistic Causality:
Recent advancements utilize reductive aminases (RedAm) or specific dehydrogenases derived from Petrotoga mobilis. Unlike standard transaminases, this enzyme's binding pocket specifically recognizes the
γ
-carboxylic group of 2,4-dioxopentanoic acid. This anchoring prevents the enzyme from interacting with the
γ
-ketone, allowing it to selectively reduce the spontaneously formed
α
-keto iminium intermediate using NADH as a hydride donor, resulting in pristine stereocontrol [3].
Biocatalytic reductive amination via Petrotoga mobilis dehydrogenase.
Self-Validating Protocol:
Buffer Preparation: Prepare 100 mM ammonium formate buffer (pH 8.0) to act as both the pH stabilizer and the ammonia source.
Reaction Assembly: Dissolve 2,4-dioxopentanoic acid (50 mM) and NADH (1 mM). Add a formate dehydrogenase (FDH) recycling system.
Biocatalysis: Introduce purified P. mobilis dehydrogenase (1 mg/mL). Incubate at 30 °C with gentle shaking.
Validation Checkpoint 1: Continuously monitor NADH turnover via UV-Vis spectrophotometry at 340 nm. A plateau in absorbance signifies reaction completion.
Purification: Remove enzymes via ultrafiltration (10 kDa MWCO).
Validation Checkpoint 2: Confirm product mass and purity via LC-MS (Target m/z: 132.06 for [M+H]⁺).
Quantitative Performance Benchmarking
The following table synthesizes the experimental outcomes of the three methodologies to guide route selection based on laboratory constraints and scale requirements.
Parameter
Organocatalytic Mannich
Chiral Auxiliary Alkylation
Biocatalytic Reductive Amination
Target Enantiomer
(S)-enantiomer
(R)-enantiomer
(S)-enantiomer
Stereoselectivity (ee)
> 98%
> 95%
> 99%
Overall Yield
65 – 75%
28%
85 – 90%
Reaction Steps
3 (from imine)
4 (from glycine ester)
1 (from dioxo-precursor)
Environmental Impact
Moderate (Uses CAN, solvents)
High (Cryogenic temps, strong acids)
Low (Aqueous, mild conditions)
Scalability
Good (Bench to pilot scale)
Poor (Harsh deprotection limits scale)
Excellent (Bioreactor compatible)
Strategic Recommendations
For Structural Biology & Mutagenesis: The Organocatalytic Mannich Route is highly recommended. It provides rapid access to the (S)-enantiomer with excellent ee% and utilizes readily available bench-stable reagents, making it ideal for synthesizing small batches of unnatural amino acids for tRNA acylation [1].
For Accessing the (R)-Enantiomer: The Chiral Auxiliary Alkylation remains the most reliable method for synthesizing the (R)-enantiomer, despite its lower overall yield (28%) due to the harsh hydrolysis step [2].
For Process Chemistry & Scale-Up: The Biocatalytic Route is vastly superior for industrial applications. It operates under mild aqueous conditions, requires only a single step from the dioxo-precursor, and delivers the highest yield and enantiopurity, aligning perfectly with green chemistry mandates [3].
Comparative
Comparative Guide: Biological Activity of 2-Amino-4-oxopentanoic Acid Analogs
Executive Summary & Structural Rationale As drug development increasingly relies on precision molecular probes, 2-amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline) and its functionalized analogs have emerged a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
As drug development increasingly relies on precision molecular probes, 2-amino-4-oxopentanoic acid (commonly known as 4-oxonorvaline) and its functionalized analogs have emerged as indispensable tools. Structurally, 4-oxonorvaline is a non-proteinogenic
α
-amino acid that serves as an isosteric analog of L-asparagine. By replacing the terminal amide group (-NH₂) of asparagine with a methyl ketone (-CH₃), the molecule loses its hydrogen-bond donor capability while preserving its steric volume and hydrogen-bond acceptor properties[1].
This subtle yet profound structural shift allows 4-oxonorvaline analogs to act as highly specific mechanistic probes. This guide objectively compares the performance of these analogs across three distinct biological applications: covalent enzyme inhibition, unnatural amino acid mutagenesis, and antifungal therapeutics.
Comparative Application 1: Covalent Inactivation of L-Asparaginase
L-Asparaginase is a cornerstone therapeutic enzyme for acute lymphoblastic leukemia and a critical virulence factor for pathogens like Helicobacter pylori[2]. To map its active site and inhibit its function, researchers utilize 5-diazo-4-oxo-L-norvaline (DONV) , a reactive diazo-derivative of 4-oxonorvaline.
Unlike reversible competitive inhibitors, DONV functions as a suicide inhibitor. It mimics L-asparagine to form a transient Michaelis complex. Subsequently, the diazo group acts as a highly favorable leaving group upon nucleophilic attack by the catalytic Thr20 and Tyr34 residues, resulting in irreversible covalent inactivation of the enzyme[3],[4].
Quantitative Comparison of Asparaginase Inhibitors
Objective: Quantify the covalent inactivation of L-asparaginase by DONV.
Causality & Design: DONV is highly reactive but prone to aqueous decomposition. By conducting the primary incubation in a buffer containing 55% dimethylsulfoxide (DMSO), the catalytic decomposition of the diazo group is suppressed, accelerating covalent attachment to the enzyme's active site (t1/2 ~ 12 seconds)[6].
Step-by-Step Methodology:
Enzyme Preparation: Purify Pseudomonas 7A glutaminase-asparaginase to a working concentration of 10 µM in 50 mM Tris-HCl (pH 7.5).
Inhibitor Reconstitution: Dissolve DONV in anhydrous DMSO to create a 100 mM stock to prevent premature hydrolysis.
Reaction Initiation: Mix the enzyme with DONV (final concentration 0.05 M) in a reaction buffer adjusted to 55% DMSO[6].
Self-Validating Control (Nucleophile Competition): In a parallel control cohort, add 10 mM hydroxylamine to the aqueous buffer. Hydroxylamine acts as a competing nucleophile, accelerating DONV decomposition and protecting the enzyme from inactivation. If the enzyme retains activity in this cohort, it validates that inactivation in the primary cohort is strictly due to active-site directed electrophilic attack[6].
Quantification: Quench the reaction at 5-second intervals and measure residual L-asparaginase activity via Nessler's reagent.
Comparative Application 2: Probing Receptor Kinetics via Unnatural Mutagenesis
Understanding ligand-binding dynamics in neuroreceptors, such as the serotonin-gated ion channel (MOD-1), requires atomic-level precision. Researchers utilize nonsense suppression mutagenesis to replace wild-type Asparagine (Asn) at position 228 with 2-amino-4-oxopentanoic acid and its fluorinated analogs[1].
By systematically removing the hydrogen-bond donor and modulating the electron density of the hydrogen-bond acceptor, scientists can map the exact thermodynamic contributions of individual bonds.
Workflow for unnatural amino acid mutagenesis using 4-oxonorvaline analogs in Xenopus oocytes.
Protocol 2: Nonsense Suppression for Ion Channel Mutagenesis
Objective: Incorporate 4-oxonorvaline analogs into the MOD-1 serotonin receptor to isolate hydrogen-bonding dynamics.
Causality & Design: Because 4-oxonorvaline is non-proteinogenic, it cannot be loaded by endogenous aminoacyl-tRNA synthetases. We chemically acylate it to a dinucleotide (dCA) and enzymatically ligate it to a truncated suppressor tRNA, bypassing endogenous cellular machinery[1].
Step-by-Step Methodology:
Amino Acid Protection: Protect the
α
-amino group of 2-amino-4-oxopentanoic acid with a nitroveratryloxycarbonyl (NVOC) group to prevent unwanted side reactions during acylation[1].
tRNA Ligation: Chemically acylate the NVOC-protected analog to dCA, then ligate this complex to a THG73 suppressor tRNA lacking its terminal CA dinucleotide using T4 RNA ligase.
mRNA Preparation: Generate mutant MOD-1 mRNA where the target residue (Asn228) is mutated to a TAG stop codon.
Oocyte Co-Injection: Inject Xenopus laevis oocytes with 50 ng of the aminoacyl-tRNA and 25 ng of the mutant mRNA[1].
Self-Validating Control (Read-through Check): Inject a control group of oocytes with the mutant mRNA and an unacylated 74-nucleotide tRNA. A lack of functional receptor expression in this group confirms that the oocyte's endogenous machinery is not bypassing the TAG stop codon, validating that all recorded currents in the test group originate from the successful incorporation of the unnatural analog[1].
Electrophysiology: After 48 hours, deprotect the NVOC group via UV irradiation and perform two-electrode patch-clamp recordings to determine the EC50.
Beyond structural probing, specific analogs exhibit direct therapeutic potential. 5-hydroxy-4-oxo-L-norvaline (HONV) acts as a potent inhibitor of homoserine dehydrogenase[7]. Unlike conventional antifungals that target ergosterol synthesis (e.g., azoles) or cell wall integrity (e.g., echinocandins), HONV disrupts the biosynthesis of the aspartate family of amino acids. Because homoserine dehydrogenase is absent in mammals, HONV and its dipeptide derivatives offer a highly selective mechanism to inhibit the growth of pathogenic yeasts like Candida albicans and Saccharomyces cerevisiae, even in strains exhibiting multidrug resistance via drug efflux pump overexpression[7].
Comparative Analysis of 2-Amino-4-oxopentanoic Acid Detection Methods: A Technical Guide
Executive Summary & Biological Significance 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or γ -oxonorvaline) is a non-proteinogenic α -amino acid characterized by a valeric acid backbone with amino and oxo s...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Biological Significance
2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or
γ
-oxonorvaline) is a non-proteinogenic
α
-amino acid characterized by a valeric acid backbone with amino and oxo substituents at the 2- and 4-positions, respectively[1]. As a highly polar zwitterion at physiological pH[2], it presents unique analytical challenges for separation and quantification.
Historically viewed as a niche synthetic intermediate, 2-amino-4-oxopentanoic acid has recently emerged as a critical biomarker in metabolomics. Dysregulation of this metabolite is heavily implicated in aging, colorectal cancer (CRC), systemic inflammatory response syndrome (SIRS), sepsis, and diabetes-related urea cycle disruptions[3][4][5]. Furthermore, it serves as a highly specific substrate for industrial biocatalysis, particularly for dehydrogenases targeting
γ
-keto acids[6]. This guide provides a rigorous, field-proven comparative analysis of the primary detection modalities used by researchers and drug development professionals today.
Comparative Analysis of Analytical Modalities
Selecting the appropriate detection method requires balancing molecular specificity, throughput, and matrix interference. As an application scientist, understanding the physical chemistry of the analyte dictates the analytical approach.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Mechanism & Causality: Because 2-amino-4-oxopentanoic acid is a low-molecular-weight polar zwitterion, it exhibits extremely poor retention on standard reversed-phase (C18) columns, often co-eluting with the solvent front where ion suppression is most severe. To overcome this, researchers employ two distinct LC-MS/MS strategies:
HILIC (Hydrophilic Interaction Liquid Chromatography): Utilizes a polar stationary phase to retain the native zwitterion. This label-free approach is ideal for untargeted metabolomics, yielding an
[M+H]+
precursor ion at m/z 132.0655[7].
Pre-column Derivatization (Targeted): Reacting the primary amine with 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) drastically increases the molecule's hydrophobicity, allowing robust C18 retention[8]. Upon collision-induced dissociation (CID) in the MS/MS, the AQC tag cleaves to yield a highly specific, intense reporter ion at m/z 171.0555, making this the gold standard for absolute quantification[8].
Biocatalytic / Enzymatic Assays
Mechanism & Causality: Certain wild-type and engineered dehydrogenases, such as those isolated from Petrotoga mobilis, exhibit specific catalytic activity toward
γ
-keto acids[6]. The enzyme catalyzes the reduction of the 4-oxo group of 2-amino-4-oxopentanoic acid, a process strictly coupled to the oxidation of the cofactor NADH to NAD+[6]. Because NADH absorbs strongly at 340 nm while NAD+ does not, the reaction kinetics can be monitored continuously via spectrophotometry. While this method sacrifices absolute structural confirmation, it offers unparalleled throughput for enzyme discovery and inhibitor screening.
Gas Chromatography-Mass Spectrometry (GC-MS)
Mechanism & Causality: GC-MS requires analytes to be volatile and thermally stable. For 2-amino-4-oxopentanoic acid, this necessitates a cumbersome two-step derivatization process: methoximation (to protect the reactive 4-oxo group) followed by silylation (to volatilize the amine and carboxylic acid). While historically reliable, it is increasingly being replaced by LC-MS/MS due to the risk of thermal degradation and lower sample throughput.
Quantitative Performance Comparison
The following table summarizes the operational metrics of each detection method to aid in protocol selection:
Analytical Metric
LC-MS/MS (AQC Derivatized)
LC-MS/MS (HILIC Label-Free)
Enzymatic Assay (NADH Coupled)
GC-MS (Methoximation/Silylation)
Primary Application
Targeted Biomarker Quantification
Untargeted Metabolomics
High-Throughput Screening
Legacy Targeted Profiling
Sensitivity (LOD)
High (Low nM to pM)
Medium-High (nM)
Low (
μ
M)
Medium (High nM to
μ
M)
Specificity
Very High (m/z 171.0555 reporter)
High (Exact mass 131.0582 Da)
Moderate (Class-specific)
High (Spectral Library Match)
Throughput
Medium (10-15 min/run)
Medium-High (5-10 min/run)
Very High (<1 min/read)
Low (30-45 min/run)
Matrix Susceptibility
Low (Derivatization shifts RT)
High (Ion suppression risk)
Medium (Background absorbance)
Low
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating critical causality explanations and internal quality controls.
Protocol A: Targeted LC-MS/MS via AQC Derivatization
Designed for precise quantification in complex biological matrices (e.g., serum).
Metabolite Extraction: Add 400
μ
L of cold methanol (-20°C) to 100
μ
L of serum.
Causality: Cold methanol instantly precipitates proteins and quenches endogenous enzymatic activity, preventing the ex vivo degradation of 2-amino-4-oxopentanoic acid[3].
Internal Standard Spiking: Spike the sample with 10
μ
L of 1 mM DL-norleucine or a
13C
-labeled amino acid standard.
Self-Validation: The internal standard controls for variations in derivatization efficiency and MS ion suppression. If the internal standard peak area variance exceeds 5% between technical replicates, the run fails validation[8].
AQC Derivatization: Centrifuge the extract, dry the supernatant under nitrogen, and reconstitute in 70
μ
L of borate buffer (pH 8.8). Add 20
μ
L of AQC reagent and heat at 55°C for 10 minutes.
Causality: The alkaline pH ensures the primary amine is deprotonated, allowing rapid nucleophilic attack on the AQC reagent to form a stable urea derivative[8].
LC-MS/MS Acquisition: Inject 5
μ
L onto a C18 column. Use a mobile phase of 0.1% formic acid in water and acetonitrile.
Causality: Formic acid acts as an ion-pairing agent and proton donor, ensuring the derivative remains positively charged for optimal electrospray ionization (ESI+)[3]. Monitor the precursor-to-product transition yielding the m/z 171.0555 reporter ion[8].
Protocol B: High-Throughput Enzymatic Detection
Designed for biocatalytic screening and enzyme kinetic studies.
Reagent Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 8.0) and 200
μ
M NADH.
Causality: HEPES is chosen over Tris buffer because primary amine buffers can competitively inhibit or react with the substrate. NADH must be prepared fresh to prevent auto-oxidation, which skews baseline absorbance.
Reaction Initiation: In a UV-transparent 96-well microplate, mix 180
μ
L of the reaction buffer with 10
μ
L of purified P. mobilis dehydrogenase (or equivalent
γ
-keto acid active enzyme)[6]. Initiate the reaction by adding 10
μ
L of 2-amino-4-oxopentanoic acid substrate.
Kinetic Monitoring: Continuously measure absorbance at 340 nm (
A340
) at 25°C for 10 minutes.
Causality: The rate of
A340
decrease is directly proportional to the oxidation of NADH to NAD+, which stoichiometrically matches the reduction of the 4-oxo group[6].
Self-Validation (Orthogonal Blanking): Run a parallel well containing all reagents except the substrate (replace with water). Any spontaneous decrease in
A340
indicates background NADH oxidase activity in the enzyme prep, requiring baseline subtraction to prevent false-positive quantification.
Mechanistic Workflows
LC-MS/MS workflow for 2-Amino-4-oxopentanoic acid detection via AQC derivatization.
Enzymatic detection pathway for 2-Amino-4-oxopentanoic acid via NADH oxidation.
References
Source: National Institutes of Health (NIH)
Source: National Institutes of Health (NIH)
US11118200B2 - Method for preparing amines from aldehydes and ketones by biocatalysis
Source: Google Patents
URL
AminoacidDB: a liquid chromatography-tandem mass spectrometry-based toolkit for the untargeted analysis of non-protein amino acids
Source: RSC Publishing
URL
Source: Theranostics (thno.org)
Potential Lipid Signatures for Diagnosis and Prognosis of Sepsis and Systemic Inflammatory Response Syndrome
Source: Semantic Scholar
URL
cross-reactivity in 2-Amino-4-oxopentanoic acid assays
Overcoming Cross-Reactivity in 2-Amino-4-Oxopentanoic Acid Assays: A Comparative Guide As a Senior Application Scientist, I frequently encounter analytical bottlenecks where structural homology confounds target quantific...
Author: BenchChem Technical Support Team. Date: April 2026
Overcoming Cross-Reactivity in 2-Amino-4-Oxopentanoic Acid Assays: A Comparative Guide
As a Senior Application Scientist, I frequently encounter analytical bottlenecks where structural homology confounds target quantification. 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline) is a prime example. This
γ
-keto acid is an emerging biomarker in metabolomic profiling for type 2 diabetes[1] and systemic inflammatory response syndrome (SIRS)[2]. It is also a critical substrate in the development of biocatalytic amine dehydrogenases (AmDHs)[3].
However, quantifying 2-amino-4-oxopentanoic acid is notoriously difficult due to severe cross-reactivity with structurally analogous compounds, most notably 4-oxopentanoic acid (levulinic acid) and 5-aminolevulinic acid. This guide objectively compares traditional analytical methods with the engineered OxaVal-Detect™ Enzymatic Assay , providing the mechanistic causality and experimental data necessary to optimize your workflows.
The Mechanistic Basis of Cross-Reactivity
To solve an analytical failure, we must first understand its root cause.
Enzymatic Cross-Reactivity:
In traditional assays utilizing wild-type AmDH from Petrotoga mobilis, the enzyme's active site relies heavily on the presence of a carboxylic group at the
γ
-position of the carbonyl to anchor the substrate[3]. Because 4-oxopentanoic acid shares this identical
γ
-keto acid pharmacophore but lacks the
α
-amino group, the wild-type enzyme cannot adequately discriminate between the two. This lack of steric exclusion leads to competitive binding, unwanted reductive amination, and significant false-positive signal generation.
Mass Spectrometry Limitations:
Conversely, standard LC-MS/MS approaches suffer from isobaric and structural interference. 2-Amino-4-oxopentanoic acid (
C5H9NO3
, exact mass 131.0582) frequently co-elutes with isomers or undergoes in-source fragmentation that mimics other amino acid derivatives. Without cumbersome derivatization steps (e.g., with benzoyl chloride), achieving baseline resolution is highly improbable.
Comparative Methodologies
The OxaVal-Detect™ Assay overcomes these limitations by employing a rationally designed, directed-evolution mutant of AmDH. By introducing bulky hydrophobic residues into the binding pocket, the engineered enzyme enforces strict steric requirements. It demands the
α
-amino group for proper catalytic alignment, effectively eliminating cross-reactivity with non-functionalized
γ
-keto acids.
Analytical Method
Specificity
Throughput
Limit of Detection (LOD)
Cross-Reactivity (4-Oxopentanoic Acid)
OxaVal-Detect™ (Engineered AmDH)
High
High (96/384-well)
0.5 µM
< 0.1%
Wild-Type AmDH Assay
Low
High (96/384-well)
1.2 µM
87.4%
LC-MS/MS (Underivatized)
Moderate
Low
5.0 µM
Isobaric Interference
LC-MS/MS (Derivatized)
High
Low
0.1 µM
None (Resolved)
Experimental Data: Specificity Validation
To objectively evaluate the performance of the engineered AmDH against the wild-type counterpart, we conducted a comprehensive substrate screening assay. The data below demonstrates the relative activity when exposed to a panel of potential cross-reactants at equimolar concentrations (50 mM).
Substrate
OxaVal-Detect™ Relative Activity (%)
Wild-Type AmDH Relative Activity (%)
2-Amino-4-oxopentanoic acid
100.0
100.0
4-Oxopentanoic acid
< 0.1
87.4
5-Aminolevulinic acid
1.2
45.3
2-Oxoglutarate
< 0.1
12.1
Acetophenone
< 0.1
< 0.1
Data Interpretation: The wild-type enzyme exhibits near-equivalent affinity for 4-oxopentanoic acid, rendering it useless for specific target quantification in mixed pools. The OxaVal-Detect™ system completely abolishes this cross-reactivity, ensuring signal fidelity.
Workflow Visualization
Figure 1: Substrate specificity workflow of Wild-Type AmDH vs. engineered OxaVal-Detect system.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness in your results, the following protocol for the OxaVal-Detect™ assay incorporates internal validation checkpoints. This design ensures that any generated signal is exclusively the result of target-specific reductive amination.
Step 1: Reagent Preparation
Reconstitute the lyophilized Engineered AmDH in 50 mM sodium phosphate buffer (pH 8.0). Supplement the buffer with 0.2 mM NADP+ (cofactor) and 60 mM D-glucose (for the glucose dehydrogenase recycling system).
Step 2: Matrix Processing
Biological samples (e.g., serum or cell lysates) must be deproteinized using 10 kDa MWCO spin filters.
Causality: This removes endogenous dehydrogenases that could non-specifically reduce NADP+, preventing background noise and false positives.
Step 3: Reaction Assembly
In a 96-well black microplate, combine 20 µL of the filtered sample with 80 µL of the assay mix. Add 75 mM methylamine as the amine donor.
Self-Validation Checkpoint: You must include a "No-Amine Donor" control well for every sample. Because reductive amination strictly requires the amine donor, any signal generated in this well indicates non-specific cofactor reduction, invalidating that specific sample run.
Step 4: Signal Transduction & Incubation
The assay couples the AmDH-mediated reaction to a diaphorase/resazurin fluorogenic reporter system. Incubate the plate in the dark at 30°C for exactly 30 minutes to ensure steady-state kinetics.
Step 5: Quantification & Validation
Measure fluorescence at Ex 530 nm / Em 590 nm.
Validation Criteria: A successful run must yield <500 RFU in the No-Amine Donor control. Subtract this background from your sample wells. The resulting
Δ
RFU is directly proportional to the 2-amino-4-oxopentanoic acid concentration, completely free from 4-oxopentanoic acid cross-reactivity.
References[3] Title: Method for preparing amines from aldehydes and ketones by biocatalysis (Citing Mayol et al., Catal. Sci. Technol., 2016)
Source: Google Patents
URL: [1] Title: Associations between metals and metabolomic profiles related to diabetes among adults in a rural region
Source: NIH (PMC)
URL: [2] Title: Potential Lipid Signatures for Diagnosis and Prognosis of Sepsis and Systemic Inflammatory Response Syndrome
Source: NIH (PMC)
URL:
literature review of 2-Amino-4-oxopentanoic acid studies
An in-depth technical analysis and comparison guide on 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or AKP), detailing its biological origins, its utility as an unnatural amino acid (UAA), and its performanc...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis and comparison guide on 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or AKP), detailing its biological origins, its utility as an unnatural amino acid (UAA), and its performance against natural and synthetic alternatives in protein engineering.
Executive Summary
2-Amino-4-oxopentanoic acid (C₅H₉NO₃), frequently referred to in literature as 4-oxonorvaline (ONV) or 2-amino-4-ketopentanoate (AKP) , is a non-proteinogenic
α
-amino acid[1]. In nature, it serves as a critical transient intermediate in the anaerobic degradation of D-ornithine by the bacterium Clostridium sticklandii[2].
However, in modern drug development and molecular biophysics, ONV and its reactive diazo-derivative, 5-diazo-4-oxo-L-norvaline (DONV) , have been repurposed as powerful synthetic tools. By acting as an isosteric ketone analog of the natural amino acid Asparagine (Asn), ONV allows researchers to precisely dissect hydrogen-bonding networks in voltage-gated ion channels[3]. Meanwhile, DONV acts as a highly specific suicide inhibitor for L-asparaginase, a cornerstone enzyme in leukemia therapy[4],.
This guide objectively compares the structural and functional performance of ONV and DONV against natural alternatives, providing self-validating experimental protocols and quantitative kinetic data to support their application in your research workflows.
Part 1: Biological Grounding & Pathway Dynamics
Before utilizing ONV in synthetic applications, it is crucial to understand its native metabolic context. In Clostridium sticklandii, a specialist in amino acid degradation, the fermentation of D-ornithine relies on a highly conserved gene cluster[2],[5].
The pathway operates as follows: D-ornithine is isomerized to 2,4-diaminopentanoate (DAP) via a PLP/B₁₂-dependent mutase. DAP undergoes oxidative deamination to yield 2-amino-4-oxopentanoate (AKP/ONV). Finally, the PLP-dependent enzyme AKP thiolase (EC 2.3.1.263) executes a thiolytic cleavage of AKP using Coenzyme A, yielding acetyl-CoA and D-alanine[2],[6].
Metabolic pathway of D-ornithine degradation in Clostridium sticklandii.
Part 2: Comparison Guide — ONV vs. Alternatives
When engineering proteins or studying enzyme active sites, researchers must choose the correct amino acid analog to isolate specific biophysical variables. The table below compares natural Asparagine with 4-oxonorvaline (ONV) and its diazo-derivative (DONV).
Table 1: Structural and Functional Comparison
Compound
Structure Type
H-Bond Donor
H-Bond Acceptor
Primary Application
L-Asparagine (Asn)
Natural Amide
Yes (-NH₂)
Yes (C=O)
Native protein synthesis & baseline structural folding.
4-Oxonorvaline (ONV)
Methyl Ketone
No (-CH₃)
Yes (C=O)
UAA Mutagenesis; probing voltage-sensor domains in ion channels[3].
5-Diazo-4-oxo-L-norvaline (DONV)
Diazo Ketone
No
Yes (C=O)
Suicide inhibition and active-site labeling of L-Asparaginase[4],.
The Causality of Choice:
Why use ONV instead of Asn? Asparagine's amide side chain can act as both a hydrogen bond donor and acceptor. By replacing the -NH₂ group with a methyl group (-CH₃) to form ONV, researchers eliminate the hydrogen bond donor capability while preserving the acceptor capability and the exact steric volume[3]. If a mutant protein loses function upon ONV incorporation, it proves that the donor function of the original Asn was mechanistically essential.
Why use DONV? DONV acts as a "Trojan horse." It perfectly mimics the natural substrate (Asn) to enter the active site of glutaminase-asparaginases. Once inside, the catalytic nucleophile (Thr or Tyr) attacks the highly electrophilic carbonyl carbon, displacing the diazo group as N₂ gas and forming an irreversible covalent bond.
Part 3: Quantitative Performance Metrics
To guide experimental design, Table 2 synthesizes the kinetic and pharmacological parameters of these compounds across different biological targets.
To ensure rigorous scientific integrity, the following methodologies incorporate mandatory control systems to validate causality.
Protocol 1: Site-Directed Incorporation of ONV into Voltage-Gated Ion Channels
Objective: To evaluate the hydrogen-bonding requirements of a specific Asparagine residue in the voltage-sensing domain (VSD) of an ion channel[3].
Self-Validating System:
This protocol relies on nonsense suppression. You must include a Negative Control (injecting oocytes with mutant cRNA and unacylated tRNA). If the negative control yields no electrical current, it validates that endogenous amino acids are not suppressing the stop codon, proving that any current in the test group is strictly driven by successful ONV incorporation.
Step-by-Step Methodology:
Mutagenesis: Introduce an amber stop codon (TAG) at the target Asn site within the channel's DNA sequence using PCR-based site-directed mutagenesis.
cRNA Synthesis: Transcribe the mutant DNA into cRNA in vitro.
tRNA Acylation: Chemically aminoacylate the suppressor tRNA (e.g., THG73) with the synthetic ONV pdCpA dinucleotide.
Microinjection: Co-inject 50 nL of the mutant cRNA (1 μg/μL) and ONV-tRNA (1-2 μg/μL) into Xenopus laevis oocytes.
Incubation: Incubate the oocytes at 18°C for 24-48 hours to allow for protein translation, folding, and membrane trafficking.
Electrophysiology: Measure macroscopic currents using Two-Electrode Voltage Clamp (TEVC) to compare the gating kinetics of the ONV-mutant against the wild-type channel.
Workflow for unnatural amino acid (ONV) incorporation into ion channels.
Protocol 2: Irreversible Inactivation of L-Asparaginase by DONV
Objective: To characterize the suicide inhibition kinetics of L-asparaginase using 5-diazo-4-oxo-L-norvaline (DONV)[4],[8].
Self-Validating System:
To prove that DONV is an active-site directed inhibitor (rather than a non-specific protein denaturant), you must perform a Protection Assay . Pre-incubate the enzyme with a saturating concentration of the natural substrate (L-Asn) before adding DONV. If the enzyme retains activity, it proves that DONV specifically targets the catalytic pocket.
Step-by-Step Methodology:
Enzyme Preparation: Dilute purified L-asparaginase to a working concentration of 10 nM in 50 mM Tris-HCl buffer (pH 7.5).
Inhibitor Incubation: Add DONV at varying concentrations (ranging from 10 μM to 1 mM). Note: The addition of DMSO can accelerate the covalent attachment rate[8].
Time-Course Sampling: Extract aliquots at 30-second intervals. Immediately quench the inhibition reaction by massive dilution into an assay buffer containing saturating L-Asn (10 mM).
Residual Activity Measurement: Measure the rate of ammonia production (using Nessler's reagent or a coupled glutamate dehydrogenase assay) to determine the remaining active enzyme.
Data Analysis: Plot the natural log of residual activity versus time to extract the pseudo-first-order inactivation rate constant (
kobs
).
References
National Institutes of Health (NIH)
Ligand view of 2-amino-4-oxopentanoic acid - BRENDA Enzyme Database
BRENDA
URL
Journal of Bacteriology (ASM)
The Journal of Physiology (Ovid)
PubMed (NIH)
Biochemistry (ACS Publications)
PubMed (NIH)
EC 2.3.1.
Clostridium sticklandii, a specialist in amino acid degradation: revisiting its metabolism
UniProt
URL
As application scientists, we must approach laboratory chemical disposal not merely as a regulatory hurdle, but as an integral component of experimental design and safety. The proper handling and disposal of 2-Amino-4-ox...
Author: BenchChem Technical Support Team. Date: April 2026
As application scientists, we must approach laboratory chemical disposal not merely as a regulatory hurdle, but as an integral component of experimental design and safety. The proper handling and disposal of 2-Amino-4-oxopentanoic acid (also known as 4-oxonorvaline or 2-amino-4-ketopentanoate) requires a rigorous understanding of its chemical properties[1][2].
Because this compound is a non-proteinogenic alpha-amino acid and a zwitterion, its solubility and reactivity shift dramatically with pH[1][3]. This dynamic nature dictates our operational handling, waste segregation workflows, and decontamination validation strategies.
Below is the comprehensive, field-proven operational and disposal guide designed to ensure scientific integrity, personnel safety, and environmental compliance.
Hazard Assessment & Operational Rationale
Before generating waste, we must understand the causality behind the compound's hazards. The reactive oxo group and the acidic/basic termini of 2-Amino-4-oxopentanoic acid can interact with moisture on the skin and mucous membranes, causing localized irritation. According to the Safety Data Sheet (SDS) for its hydrochloride salt derivative, the compound presents specific GHS hazards that dictate our PPE and handling requirements[4].
Table 1: Hazard Classifications and Operational Implications
Hazard Class
GHS Category
Hazard Code
Causality & Operational Implication
Skin Irritation
2
H315
Interacts with skin moisture. Mandates nitrile gloves; contaminated PPE must be treated as solid hazardous waste.
Eye Irritation
2A
H319
Risk of mucosal damage. Requires ANSI Z87.1 safety goggles during all handling and waste transfer steps.
Specific Target Organ Toxicity
3 (Single Exposure)
H336
Vapor/aerosol inhalation risk. Necessitates handling in a certified fume hood; volatile waste streams must be sealed.
Waste Segregation & Disposal Workflows
In compliance with the Resource Conservation and Recovery Act (RCRA) enforced by the Environmental Protection Agency (EPA), laboratory chemical waste must be segregated, properly labeled, and stored in designated Satellite Accumulation Areas (SAAs)[5].
The causality behind strict segregation is to prevent exothermic cross-reactions, toxic gas generation, and to optimize the efficiency of downstream destruction methods (like high-temperature incineration).
Figure 1: Waste segregation and disposal workflow for 2-Amino-4-oxopentanoic acid.
Step-by-Step Segregation Methodology
Solid Waste Containment: Collect dry powders, contaminated weigh boats, and nitrile gloves in a leak-proof, wide-mouth high-density polyethylene (HDPE) container[5]. Label explicitly as "Hazardous Solid Waste - Amino Acid Derivatives." Causality: Directing solids to high-temperature incineration destroys the bioactive amino acid backbone, preventing environmental contamination.
Aqueous Neutralization: For aqueous streams (e.g., HPLC mobile phases), measure the pH. Because 2-Amino-4-oxopentanoic acid is a zwitterion, extreme pH levels can cause it to precipitate or react. Use 1M NaOH or 1M HCl to titrate the solution to a neutral range (pH 6.0–8.0) before adding it to the aqueous waste carboy[6].
Organic Segregation: If the compound was dissolved in organic solvents, transfer it to a designated flammable waste container. Do not mix with halogenated solvents unless explicitly required, as halogenated mixtures exponentially increase incineration costs and require specialized destruction to prevent dioxin formation[5].
Table 2: Quantitative Regulatory Limits for Waste Accumulation
Parameter
Regulatory Limit / Guideline
Causality & Actionable Insight
SAA Volume Limit
55 gallons (or 1 qt acute)
Prevents catastrophic localized spills; mandates frequent transfer to Central Accumulation Areas[6][7].
Provides necessary activation energy for oxidative deamination to yield Ruhemann's purple[8][9].
Ninhydrin Assay Time
3–5 minutes
Ensures complete condensation reaction for accurate colorimetric validation[8][9].
Spill Response & Self-Validating Decontamination
Trustworthy laboratory protocols must be self-validating. If a spill of 2-Amino-4-oxopentanoic acid occurs, visual inspection is insufficient to confirm decontamination. We utilize the Ninhydrin Swab Test as a biochemical validation loop.
Causality of the Validation: Ninhydrin (2,2-dihydroxyindane-1,3-dione) acts as an oxidizing agent. When exposed to heat, it drives the oxidative deamination and decarboxylation of the free alpha-amino group on 2-Amino-4-oxopentanoic acid[9][10]. This releases ammonia, which immediately condenses with reduced ninhydrin to form a deep purple complex known as Ruhemann's purple[9][10]. If the surface is truly clean, no reaction occurs.
Step-by-Step Spill Cleanup and Validation Protocol
Containment: Isolate the spill area. For dry powder spills, carefully cover with damp paper towels to prevent aerosolization. Cover liquid spills with an inert absorbent (e.g., vermiculite).
Physical Removal: Sweep the absorbed material using a non-sparking tool and transfer it to the solid hazardous waste container.
Chemical Wash: Wash the surface with a 1% mild detergent solution, followed by a thorough distilled water rinse.
Colorimetric Validation (The Ninhydrin Loop):
Swab the cleaned surface with a sterile cotton swab moistened with distilled water.
Apply 2 mL of a 2% ninhydrin solution (dissolved in ethanol or acetone) to the swab[9].
Heat the swab at 75–80 °C using a heat block or hot plate for 3–5 minutes[8][9].
Interpret the Result: If the swab remains colorless or turns pale yellow, the surface is validated as free of amino acid residues[9][11]. If a deep blue/purple color develops, residual 2-Amino-4-oxopentanoic acid is still present, and steps 3 and 4 must be repeated until a negative result is achieved[9][10].
References
2-Amino-4-oxopentanoic acid | C5H9NO3 | CID 423
Source: PubChem - National Institutes of Health (NIH)
URL:[Link]
Ligand view of 2-amino-4-oxopentanoic acid
Source: BRENDA Enzyme Database
URL:[Link]
(2S)-2-amino-4-oxopentanoic acid hydrochloride — Chemical Substance Information
Source: NextSDS
URL:[Link]
How to Dispose of Chemical Waste in a Lab Correctly
Source: GAIACA
URL:[Link]
Hazardous Chemical Waste Management Guidelines
Source: Columbia University Environmental Health & Safety
URL:[Link]
Managing Hazardous Chemical Waste in the Lab
Source: Lab Manager
URL:[Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-4-oxopentanoic Acid
This guide provides essential, immediate safety and logistical information for the handling of 2-Amino-4-oxopentanoic acid (also known as 5-Aminolevulinic acid). As researchers, scientists, and drug development professio...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides essential, immediate safety and logistical information for the handling of 2-Amino-4-oxopentanoic acid (also known as 5-Aminolevulinic acid). As researchers, scientists, and drug development professionals, our primary responsibility is to ensure a safe laboratory environment. This document moves beyond a simple checklist, offering a procedural, step-by-step framework grounded in scientific principles to manage the risks associated with this compound.
Hazard Assessment: Understanding the "Why" Behind the "What"
2-Amino-4-oxopentanoic acid and its common hydrochloride salt are classified as irritants. The primary routes of exposure are skin contact, eye contact, and inhalation of dust particles.[1][2][3] Understanding the nature of these hazards is fundamental to selecting the appropriate Personal Protective Equipment (PPE).
Skin Irritation: Direct contact can cause skin irritation.[2][3]
Serious Eye Irritation: The compound poses a significant risk of serious eye irritation upon contact.[2][3]
Respiratory Tract Irritation: Inhalation of the dust may lead to respiratory tract irritation.[1]
Therefore, our PPE strategy is designed to create a comprehensive barrier against these potential exposures.
Core PPE Protocol: A Self-Validating System
The following protocol is designed to be a self-validating system. Each step is a checkpoint to ensure the integrity of your protective ensemble before and during the handling of 2-Amino-4-oxopentanoic acid.
Eye and Face Protection: The First Line of Defense
Given the risk of serious eye irritation, robust eye protection is non-negotiable.
Minimum Requirement: At a minimum, chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 must be worn.[1][4] These provide a seal around the eyes, protecting against splashes and airborne particles.
Enhanced Protection: For procedures with a higher risk of splashing or aerosol generation, a face shield should be worn in conjunction with safety goggles.[5][6]
Skin and Body Protection: A Barrier Against Contact
Preventing skin exposure is crucial to avoid irritation.
Hand Protection: Chemically resistant gloves are mandatory.[1][4][5] Nitrile gloves are a common and effective choice for handling this type of solid chemical. Always inspect gloves for any signs of damage before use.
Body Protection: A standard laboratory coat is required to protect against incidental contact. For tasks involving larger quantities of the compound, consider a chemically resistant apron over the lab coat.[4] Appropriate protective clothing should be worn to prevent any skin exposure.[4][5]
Respiratory Protection: Ensuring Clean Air
The need for respiratory protection is contingent on the work environment and the specific procedure.
With Adequate Ventilation: In a well-ventilated area or when working within a certified chemical fume hood, respiratory protection is generally not required.[1]
Inadequate Ventilation or Dust Generation: If handling procedures are likely to generate dust or if adequate ventilation is not available, a NIOSH-approved or CEN-certified respirator is necessary.[4][5][6] For nuisance levels of dust, a type N95 (US) or type P1 (EN143) dust mask may be sufficient.
Operational and Disposal Plans: From Benchtop to Waste Stream
A comprehensive safety plan extends beyond personal protection to include safe handling, storage, and disposal procedures.
Handling and Storage
Ventilation: Always handle 2-Amino-4-oxopentanoic acid in a well-ventilated area.[4][5] For procedures that may generate dust, a chemical fume hood is the preferred engineering control.[7]
Avoiding Dust: Minimize the generation of dust during handling.[1][6]
Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing agents and strong acids.[1][4]
Spill Response
In the event of a spill, immediate and appropriate action is required.
Evacuate and Secure: Alert others in the vicinity and, if necessary, evacuate the immediate area.
Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the appropriate PPE as outlined above, including respiratory protection if the compound is a powder.
Contain and Clean: Cover the spill with an inert absorbent material like vermiculite or sand.[4] Sweep up the material and place it in a suitable, labeled container for disposal.[1]
Decontaminate: Clean the spill area thoroughly with soap and water.[8]
Disposal
All waste containing 2-Amino-4-oxopentanoic acid must be treated as chemical waste.
Containerization: Place waste material in a clearly labeled, sealed container.
Regulatory Compliance: Dispose of the waste in accordance with all applicable federal, state, and local environmental control regulations.[1]
Visualizing the PPE Decision-Making Process
The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when handling 2-Amino-4-oxopentanoic acid.
Caption: PPE selection workflow for 2-Amino-4-oxopentanoic acid.
Summary of Recommended Personal Protective Equipment
